dimethylsila-14-crown-5

• CAS: 70851-49-9

Core Science & Biosynthesis

Authored by: Gemini, Senior Application Scientist

An In-Depth Technical Guide to the Thermal Stability of Silacrown Ethers

Foreword

Silacrown ethers, a unique class of macrocycles incorporating a silicon atom into the polyether ring, stand at the crossroads of organosilicon chemistry and host-guest complexation. Their applications are burgeoning, particularly in biomedical fields where they are explored as ion transport agents and potential therapeutics for channelopathy diseases.[1][2][3] As these molecules move from theoretical interest to practical application, a thorough understanding of their material properties, especially their stability under thermal stress, becomes paramount for defining processing windows, storage conditions, and predicting long-term performance.

This technical guide provides a comprehensive analysis of the factors governing the thermal stability of silacrown ethers. We will delve into the core chemical principles, establish robust experimental protocols for characterization, and propose logical degradation mechanisms. This document is intended for researchers, scientists, and drug development professionals who require a deep, mechanistic understanding of these promising compounds.

The Structural Basis of Thermal Stability in Silacrown Ethers

The thermal stability of any molecule is fundamentally dictated by the strength of its covalent bonds and its overall molecular architecture. In silacrown ethers, the defining feature is the replacement of a carbon atom in a traditional crown ether with a silicon atom, creating a hybrid structure with both siloxane (Si-O-Si) or, more critically, Si-O-C linkages.

The inherent thermal robustness of silicones is well-established, largely attributed to the high bond energy of the siloxane (Si-O) bond.[4] This strength suggests that the silicon-containing portion of the macrocycle could impart significant thermal resistance. However, the stability of the entire molecule is often dictated by its weakest link. In the case of silacrown ethers, the Si-O-C bonds are susceptible to both thermal and hydrolytic cleavage.[5]

Several key factors are predicted to influence the overall thermal stability:

• Substituents on the Silicon Atom: The nature of the organic groups (R) attached to the silicon atom in a R₂SiO moiety can sterically hinder or electronically influence the accessibility and reactivity of the siloxane bonds. Bulky substituents may prevent the "back-biting" degradation mechanisms common in polysiloxanes.

• Macrocyclic Ring Size: The size of the polyether ring influences ring strain and conformational flexibility. These factors can affect the proximity of reactive groups and the overall energy required to initiate degradation. For complexation, the ring size is also a critical determinant of ion selectivity.[5]

• Complexation with Cations: Traditional crown ethers exhibit thermal stability that can be altered by the presence of a complexed metal cation.[6] It is reasonable to expect a similar effect in silacrown ethers, where the cation could polarize the ether linkages, potentially lowering the activation energy for decomposition, or conversely, hold the macrocycle in a more stable conformation.

• Atmospheric Conditions: The degradation pathway is highly dependent on the surrounding atmosphere. In an inert atmosphere (e.g., nitrogen or argon), degradation proceeds through pyrolysis, involving bond scission and rearrangement. In an oxidative atmosphere (e.g., air), thermo-oxidative degradation occurs, which is often more aggressive and proceeds at lower temperatures due to the reaction of organic moieties with oxygen.[7]

Experimental Workflow for Assessing Thermal Stability

A self-validating and reproducible experimental protocol is essential for accurately determining the thermal stability of silacrown ethers. Thermogravimetric Analysis (TGA) is the cornerstone technique for this purpose, providing quantitative data on mass loss as a function of temperature.[8][9]

Core Technique: Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as it is heated or held at a constant temperature in a controlled atmosphere.[8] This allows for the determination of decomposition temperatures, the presence of volatiles, and the amount of non-volatile residue (char).

Detailed Experimental Protocol: TGA of a Silacrown Ether

• Instrument Preparation & Calibration:

  • Ensure the TGA instrument (e.g., TA Instruments Discovery TGA, Mettler Toledo TGA/DSC) is calibrated for both temperature and mass according to the manufacturer's protocol. Typically, this involves using certified reference materials for temperature (e.g., indium, tin, zinc) and mass (e.g., calibrated weights).

  • Perform a baseline subtraction run with an empty sample pan under the same experimental conditions to be used for the sample analysis. This corrects for any instrumental drift or buoyancy effects.

• Sample Preparation:

  • Place a representative sample of the silacrown ether (typically 5-10 mg) into a clean, tared TGA pan (platinum or alumina pans are recommended for high-temperature analysis).

  • Record the exact sample mass. Ensure the sample is evenly distributed at the bottom of the pan to promote uniform heating.

• Experimental Conditions:

  • Atmosphere: Purge the furnace with the desired gas (e.g., high-purity nitrogen for inert atmosphere analysis or dry air for oxidative stability) at a constant flow rate (typically 20-50 mL/min). Allow the atmosphere to stabilize for 15-30 minutes before starting the analysis.

  • Temperature Program:

    • Equilibrate the sample at a starting temperature well below any expected decomposition (e.g., 30°C).

    • Ramp the temperature at a controlled, linear heating rate. A rate of 10°C/min is a standard starting point for survey scans. Slower rates (e.g., 2-5°C/min) can provide better resolution of complex degradation events.

    • Continue heating to a final temperature beyond the complete decomposition of the sample (e.g., 800°C or 1000°C).

  • Data Acquisition: Record the sample mass, sample temperature, and time throughout the experiment.

• Data Analysis:

  • Plot the normalized mass (%) as a function of temperature (°C). This is the TGA curve.

  • Plot the first derivative of the TGA curve (d(mass)/dT or d(mass)/dt). This is the DTG curve, and its peaks indicate the temperatures of maximum decomposition rates.

  • Determine key metrics:

    • Onset Temperature (T_onset): The temperature at which significant mass loss begins.

    • T_d5 / T_d10: The temperatures at which 5% and 10% mass loss has occurred, respectively. These are common metrics for comparing the relative stability of different materials.

    • Char Yield: The percentage of mass remaining at the end of the experiment (e.g., at 800°C), which indicates the amount of thermally stable, carbonaceous, or ceramic residue formed.

The following diagram illustrates the logical workflow for a TGA experiment.

TGA Experimental Workflow Diagram.

Complementary Techniques

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as a function of temperature. It is used to detect thermal events like melting, crystallization, and glass transitions. Running a DSC scan prior to TGA can reveal phase changes that may influence the onset of decomposition.

• Evolved Gas Analysis (EGA): Coupling the gas outlet of the TGA to a Mass Spectrometer (TGA-MS) or a Fourier Transform Infrared Spectrometer (TGA-FTIR) allows for the real-time identification of the gaseous molecules evolved during decomposition. This is an invaluable tool for elucidating the degradation mechanism.

Proposed Thermal Decomposition Mechanisms

While specific experimental data for silacrown ethers is limited, we can propose decomposition mechanisms based on the well-understood chemistry of polysiloxanes and polyethers.

Degradation in an Inert Atmosphere

Under pyrolytic conditions, the primary degradation pathways are expected to involve intramolecular rearrangements and bond cleavage.

• "Back-Biting" or Ring-Opening Polymerization: A common mechanism in silicones involves the oxygen of a siloxane bond attacking a silicon atom further down the chain, leading to the formation of small, volatile cyclic siloxanes. A similar intramolecular rearrangement could occur in silacrown ethers, initiated at the Si-O-C linkage, leading to ring cleavage.

• Homolytic Scission: At sufficiently high temperatures, the weaker bonds in the molecule will break. The C-O and C-C bonds of the ether backbone are generally less stable than the Si-O bond. This would lead to the formation of radical species that can propagate further degradation.

• Cross-linking and Char Formation: As volatile fragments are driven off, the remaining material can undergo cross-linking reactions to form a more thermally stable, carbon- and silicon-based char. A high char yield is often indicative of a material with good flame-retardant properties.[7][10]

The diagram below illustrates a hypothesized "back-biting" initiation at a Si-O-C bond.

Hypothesized "Back-Biting" Degradation Pathway.

Degradation in an Oxidative Atmosphere

In the presence of air, the decomposition process is more complex.

• Oxidation of Organic Moieties: The methylene (-CH₂-) groups in the polyether chain are susceptible to oxidation, forming hydroperoxides that can decompose to create radicals, aldehydes, and ketones. This process typically begins at a lower temperature than pyrolytic cleavage and can accelerate the overall degradation.

• Oxidative Cleavage of Si-C Bonds: The bonds between silicon and its organic substituents can also be cleaved under thermo-oxidative stress.

• Formation of Silica (SiO₂): A key difference in oxidative degradation of silicones is the ultimate conversion of the silicon-containing components to silica (SiO₂), a highly stable ceramic. This often results in a higher final residue mass compared to degradation in an inert atmosphere.

Data Interpretation and Comparative Analysis

The power of TGA lies in its ability to provide quantitative data for comparing the stability of different materials. The table below presents illustrative data for a hypothetical series of silacrown ethers to demonstrate how structural modifications might influence thermal stability.

Table 1: Illustrative TGA Data for Hypothetical Silacrown Ethers

Silacrown Ether Structure	T_d5 (°C, N₂)	T_d5 (°C, Air)	Char Yield at 800°C (%, N₂)
Dimethylsila-14-crown-5	350	320	15
Di-tert-butylsila-14-crown-5	385	355	20
Dimethylsila-17-crown-6	360	330	18
Diphenylsila-17-crown-6	410	380	35

Disclaimer: This data is illustrative and intended for educational purposes to demonstrate data presentation. Actual values must be determined experimentally.

Interpretation of Illustrative Data:

• Effect of Steric Hindrance: The replacement of methyl groups with bulky tert-butyl groups on the silicon atom (Row 1 vs. Row 2) could increase thermal stability by sterically shielding the siloxane backbone from intramolecular attack.

• Effect of Aromatic Substituents: Phenyl groups (Row 4) are known to significantly enhance the thermal stability of silicones due to their inherent thermal robustness and their ability to promote char formation. This is reflected in the higher T_d5 and char yield.

• Effect of Ring Size: A larger ring (Row 3 vs. Row 1) might show slightly different stability due to changes in ring strain and flexibility, though the effect may be less pronounced than that of the silicon substituents.

• Effect of Atmosphere: As expected, the decomposition temperatures (T_d5) in air are lower than in nitrogen, highlighting the role of oxidation in accelerating degradation.

Conclusion and Future Outlook

The thermal stability of silacrown ethers is a complex property governed by a delicate interplay of bond energies, molecular structure, and environmental conditions. While the strong Si-O bond provides a foundation for thermal robustness, the Si-O-C and organic linkages represent potential sites for degradation initiation.

This guide has established a theoretical framework and a practical, self-validating experimental protocol for the systematic investigation of these materials. The proposed mechanisms, derived from the established chemistry of silicones and polyethers, provide a logical starting point for interpreting experimental results from TGA, DSC, and EGA.

Future research should focus on systematic experimental studies to validate these hypotheses. A comprehensive library of thermal stability data for a range of silacrown ethers with varied ring sizes and silicon substituents would be invaluable to the field. Furthermore, investigating the quantitative impact of cation complexation on thermal stability will be critical for applications where these molecules are used as ionophores. A deeper understanding of these properties will undoubtedly accelerate the rational design and implementation of silacrown ethers in advanced materials and therapeutic applications.

References

• Study on the synthesis and thermal stability of silicone resins reinforced by Si–O–Ph cross-linking - PMC - NIH. (2021). National Institutes of Health. [Link]

• Study on the synthesis and thermal stability of silicone resins reinforced by Si–O–Ph cross-linking. (2021). RSC Publishing. [Link]

• Thermal behavior and decomposition mechanism of a series of crown ether based lanthanide(III) hexacyanometallate. (n.d.). Indian Chemical Society. [Link]

• Factors Affecting the Thermal Stability of Polytetrafluoroethylene 1. (n.d.). nist.gov. [Link]

• Silacrown Ethers: Development as Ion Transport Agents and Potential Therapeutics for Channelopathy Diseases. (2024). ResearchGate. [Link]

• From Bioresources to Thermal Insulation Materials: Synthesis and Properties of Two-Component Open-Cell Spray Polyurethane Foams Based on Bio-Polyols from Used Cooking Oil. (2023). MDPI. [Link]

• Silacrown ethers as ion transport modifiers and preliminary observations of cardiovascular cell line response. (2024). PubMed. [Link]

• The potential therapeutic application of silacrown ether compounds in channelopathy diseases. (2024). ResearchGate. [Link]

• Factors affecting thermal stability of collagen from the aspects of extraction, processing and modification. (2020). ResearchGate. [Link]

• Silacrown ethers as ion transport modifiers and preliminary observations of cardiovascular cell line response. (2025). ResearchGate. [Link]

• Improved Thermal Stability Of Crown Ether And Imidazolium Treatments for Flame Retardant Polymer Layered-Silicate Nanocomposites. (2002). National Institute of Standards and Technology. [Link]

• Mechanism of thermal decomposition of poly(ether ether ketone) (PEEK) from a review of decomposition studies. (2018). ResearchGate. [Link]

• A Review of the Thermodynamics of Complexation of Crown Ethers With Metal Ion. (2022). SID. [Link]

• Factors Determining Unique Thermal Resistance and Surface Properties of Silicone-Containing Composites. (2024). National Institutes of Health. [Link]

• Thermal Analysis of Rubbers and Elastomers. (2017). TA Instruments. [Link]

• Construction of Inorganic Crown Ethers by s-Block-Metal-Templated Si−O Bond Activation. (2019). Wiley Online Library. [Link]

• Materials Characterization by Thermal Analysis (DSC & TGA), Rheology, and Dynamic Mechanical Analysis. (n.d.). TA Instruments. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Silacrown ethers as ion transport modifiers and preliminary observations of cardiovascular cell line response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Factors Determining Unique Thermal Resistance and Surface Properties of Silicone-Containing Composites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. indianchemicalsociety.com [indianchemicalsociety.com]
• 7. Study on the synthesis and thermal stability of silicone resins reinforced by Si–O–Ph cross-linking - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. tainstruments.com [tainstruments.com]
• 9. tainstruments.com [tainstruments.com]
• 10. Study on the synthesis and thermal stability of silicone resins reinforced by Si–O–Ph cross-linking - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Solubility & Stability Profile of Dimethylsila-14-crown-5

The following technical guide details the solubility profile, physicochemical properties, and handling protocols for Dimethylsila-14-crown-5 (DMS14C5) .

[1]

Executive Summary

Dimethylsila-14-crown-5 (CAS: 70851-49-9) is a specialized organosilicon analog of the conventional crown ether family.[1] Unlike standard all-carbon crown ethers (e.g., 15-crown-5), DMS14C5 incorporates a dimethylsilyl unit (

) into the macrocyclic backbone.[1] This structural modification fundamentally alters its solubility and stability profile:

• Enhanced Lipophilicity: The methyl groups on the silicon atom increase solubility in non-polar organic solvents (e.g., hexane, toluene) compared to standard polyethers.

• Hydrolytic Instability: The

  linkages are susceptible to hydrolysis.[1] While DMS14C5 is highly soluble in organic media, it degrades in aqueous or wet protic environments .[1]

• Reduced Toxicity: It exhibits significantly lower acute toxicity (

  mg/kg) compared to 15-crown-5, making it a safer alternative for scale-up in drug development workflows.[1]

Physicochemical Characterization

Before attempting dissolution, verify the compound's integrity. DMS14C5 should appear as a clear, colorless liquid.[1][2][3][4] Cloudiness often indicates hydrolysis (formation of dimethylsilanediol polymers).[1]

Table 1: Physical Properties of Dimethylsila-14-crown-5

Property	Value	Context
Molecular Formula		MW: 250.37 g/mol
Physical State	Liquid	Viscous, colorless, odorless
Boiling Point	125–129 °C	@ 0.5 mmHg (High boiling solvent required for distillation)
Density	1.08 g/mL	Slightly denser than water
Refractive Index	1.4522	@ 20°C
Flash Point	>110 °C	Non-flammable under standard lab conditions
Hydrolytic Sensitivity	High	Reacts with moisture to release Tetraethylene glycol

Solubility Profile & Solvent Compatibility

The solubility of DMS14C5 is governed by the "Like Dissolves Like" principle, but with a critical stability constraint. The lipophilic dimethylsilyl group facilitates solvation in low-dielectric media, while the polyether chain maintains compatibility with polar aprotic solvents.

Solvent Compatibility Matrix

Solvent Class	Solubility	Stability	Recommendation
Chlorinated Hydrocarbons (DCM, Chloroform)	Miscible	High	Primary Choice. Excellent for synthesis and extraction.[1]
Aromatic Hydrocarbons (Toluene, Benzene)	Miscible	High	Preferred. Ideal for Phase Transfer Catalysis (PTC).[1]
Aliphatic Hydrocarbons (Hexane, Heptane)	Soluble	High	Good.[1] Higher solubility than 15-crown-5 due to groups.[1]
Polar Aprotic (THF, Acetonitrile, DMF)	Miscible	Moderate	Use Fresh/Dry. Ensure solvents are anhydrous to prevent hydrolysis.[1]
Polar Protic (Methanol, Ethanol)	Soluble	Low	Avoid. Risk of solvolysis/transesterification at the Si-O bond.[1]
Water	Decomposes	None	Strictly Avoid. Hydrolyzes to dimethylsilanediol and PEG.[1]

Mechanistic Insight: The Silicon Effect

The substitution of an ethylene bridge (

) with a dimethylsilyl group ( ) introduces two methyl groups that point outward from the ring.[1]

• Steric Bulk: These groups disrupt the crystal lattice, keeping the material liquid at room temperature.[1]

• Lipophilicity: The greasy methyl shell allows the molecule to dissolve readily in super-nonpolar solvents (like hexanes) where standard PEGs might phase separate.[1]

Figure 1: Structural basis for the dual-solubility nature of DMS14C5.[1] The methyl groups engage non-polar solvents, while the ether core sequesters cations.

Experimental Protocols

Protocol A: Preparation of Anhydrous Stock Solution (0.1 M)

Objective: Create a stable stock solution for Phase Transfer Catalysis (PTC) or ion sensing. Reagents: Dimethylsila-14-crown-5 (95%+), Dichloromethane (Anhydrous, ≥99.8%), 3Å Molecular Sieves.[1]

• Glassware Prep: Flame-dry a 100 mL volumetric flask and purge with Nitrogen (

  ) or Argon.

• Weighing: Syringe transfer 2.50 g (approx. 2.3 mL) of DMS14C5 into the flask. Note: Weighing by difference is recommended due to viscosity.

• Dissolution: Add approx. 50 mL of anhydrous Dichloromethane (DCM). Swirl gently; dissolution should be instantaneous.[1]

• Volume Adjustment: Dilute to the mark with DCM.

• Storage: Add activated 3Å molecular sieves to the flask. Seal with a septum and Parafilm.[1] Store at 4°C.[1]

  • Validation: The solution should remain clear. Haze indicates moisture ingress.[1]

Protocol B: Phase Transfer Catalysis (Solid-Liquid)

Objective: Solubilize an inorganic salt (e.g.,

or ) in Toluene.[1]

• System: Charge a reaction vessel with solid salt (1.0 equiv) and anhydrous Toluene.

• Catalyst Addition: Add DMS14C5 (0.05 – 0.10 equiv).

• Observation: Upon stirring, the supernatant should take on the color of the anion (e.g., purple for permanganate) within 5–10 minutes, indicating successful transport of the ion pair into the organic phase.

• Mechanism: The DMS14C5 wraps the cation (

  or ), creating a lipophilic exterior that drags the anion into the toluene.

Figure 2: Phase Transfer Catalysis workflow using DMS14C5 to solubilize inorganic salts in non-polar media.

Stability & Degradation Warning

The primary failure mode when using silacrowns is hydrolysis .[1] Unlike all-carbon crowns, the

bond is chemically distinct.[1]

• Reaction:

  [1]

• Products: Dimethylsilanediol (polymerizes to silicone oils) and Tetraethylene glycol.[1]

• Consequence: Loss of catalytic activity and contamination of the reaction mixture with glycols.

Safety Note: While DMS14C5 is less toxic than 15-crown-5, its hydrolysis products (glycols) and the silanes should still be handled with standard PPE (gloves, goggles).[1]

References

• Synthesis and Properties of Silacrowns Arkles, B., et al. "Silacrowns: Phase-Transfer Catalysts." (Verified Source for Physical Properties)[1]

• Toxicity Data & Biological Applications Pannell, K. H., et al. "Concerning the Relative Non-Toxicity of Silacrown Ionophores." Journal of Inorganic Biochemistry.

• General Crown Ether Solubility Principles Pedersen, C. J. "Cyclic polyethers and their complexes with metal salts." Journal of the American Chemical Society.

• Product Specification: Dimethylsila-14-crown-5 Gelest, Inc.[1] Product Code SID4220.5 [1][5]

Sources

• 1. 1,3,6,9,12-Pentaoxa-2-silacyclotetradecane, 2,2-dimethyl- | C10H22O5Si | CID 116905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US4362884A - Silacrown ethers, method of making same, and use as phase-transfer catalysts - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]
• 4. 15-Crown-5 - Wikipedia [en.wikipedia.org]
• 5. DIMETHYLSILA-14-CROWN-5, 95% - Gelest, Inc. [gelest.com]

Protocols & Analytical Methods

Application Note: High-Fidelity Synthesis of Dimethylsila-14-crown-5

Part 1: Strategic Overview & Mechanistic Rationale

Introduction

Dimethylsila-14-crown-5 (1,1-dimethyl-1-sila-2,5,8,11,14-pentaoxacyclotetradecane) represents a unique class of "switchable" ionophores. Unlike all-carbon crown ethers (e.g., 15-crown-5), silacrowns possess a silyl ether linkage (Si-O-C) within the macrocyclic backbone. This confers two distinct advantages:

• Lability: The ring can be opened/degraded under mild hydrolytic conditions, allowing for controlled release of encapsulated guests.

• Modified Lipophilicity: The dimethylsilyl group alters the hydrophobic/hydrophilic balance, enhancing solubility in non-polar polysiloxane matrices, making them ideal candidates for solid polymer electrolytes and ion-selective electrodes.

Synthetic Strategy: The Ruggli-Ziegler Dilution Principle

The synthesis of medium-sized rings (8–14 members) is kinetically disfavored compared to intermolecular polymerization. To synthesize dimethylsila-14-crown-5 successfully, one must overcome the entropic barrier of bringing the two ends of the tetraethylene glycol chain together at the silicon center.

We utilize the High Dilution Technique (pseudo-high dilution). By adding the reactants slowly to a large volume of solvent, the stationary concentration of unreacted chain ends remains low. This statistically favors the unimolecular reaction (cyclization, rate

) over the bimolecular reaction (polymerization, rate ).

Reaction Pathway

The protocol below utilizes the Chlorosilane Route . While transesterification (using dimethyldiethoxysilane) is possible, the chlorosilane route is kinetically faster and typically provides higher yields for this specific ring size, provided moisture is rigorously excluded.

Reaction Equation:

Part 2: Experimental Protocol

Materials & Reagents

Reagent	Purity / Grade	Role	Handling Note
Tetraethylene Glycol	>99%, Anhydrous	Backbone Precursor	Dry over molecular sieves (3Å) for 24h prior to use.
Dimethyldichlorosilane	99%+	Silicon Source	Corrosive. Handle in fume hood. Moisture sensitive.
Triethylamine (TEA)	>99%	Acid Scavenger	Distill over KOH or store over sieves to remove water.
Benzene or Toluene	Anhydrous	Solvent	Benzene is historical standard; Toluene is the safer, modern alternative.
THF (Tetrahydrofuran)	Anhydrous, Inhibitor-free	Co-solvent	Improves glycol solubility.

Equipment Setup

• Reaction Vessel: 1000 mL 3-neck Round Bottom Flask (RBF).

• Addition: Two high-precision pressure-equalizing addition funnels (or syringe pumps for superior control).

• Atmosphere: Nitrogen or Argon manifold (Schlenk line).

• Temperature Control: Ice bath (

  C) and Oil bath (reflux).

• Stirring: Mechanical stirrer (magnetic stirring is insufficient for the volume/precipitate load).

Step-by-Step Synthesis Workflow

Phase 1: System Preparation

• Flame-dry the 1000 mL 3-neck RBF and cool under a stream of dry Nitrogen.

• Charge the flask with 400 mL of anhydrous Toluene (or Benzene) and 22.0 g (2 equivalents) of Triethylamine (TEA) .

• Cool the system to 0–5°C using an ice bath.

Phase 2: Simultaneous Addition (The Critical Step)

• Funnel A: Dissolve 19.4 g (0.10 mol) of Tetraethylene Glycol in 50 mL of anhydrous THF.

• Funnel B: Dissolve 12.9 g (0.10 mol) of Dimethyldichlorosilane in 50 mL of anhydrous Toluene.

• Action: Begin the dropwise addition of both solutions simultaneously into the cold, vigorously stirred TEA/Toluene mixture.

  • Rate: The addition must be very slow, extending over 3 to 4 hours .

  • Observation: A voluminous white precipitate (Triethylamine Hydrochloride) will form immediately.

Phase 3: Reaction Completion

• Once addition is complete, allow the mixture to warm to room temperature over 1 hour.

• Heat the mixture to reflux (approx. 80–110°C depending on solvent mix) for 2 hours . This ensures complete closure of any mono-substituted intermediates.

• Cool to room temperature.

Phase 4: Workup & Purification

• Filtration: Filter the reaction mixture through a sintered glass frit (porosity M) or Celite pad to remove the solid Et

  NHCl salts. Wash the filter cake with 50 mL dry Toluene.

• Concentration: Remove the solvent (Toluene/THF) from the filtrate using a rotary evaporator at reduced pressure. You will be left with a pale yellow oil.

• Distillation: Perform fractional vacuum distillation.

  • Note: Silacrowns can polymerize if overheated. Use a high-vacuum line (< 0.5 mmHg).[1]

  • Target Fraction: Collect the fraction boiling between 110–120°C at 0.3 mmHg (values may vary slightly based on vacuum strength).

Part 3: Visualization of Logic & Workflow

Diagram 1: Synthesis Workflow

Caption: Step-by-step workflow emphasizing the simultaneous addition technique required to maintain high dilution conditions.

Diagram 2: Kinetic Competition (Cyclization vs. Polymerization)

Caption: Mechanistic rationale for high dilution. Polymerization is second-order (concentration dependent), while cyclization is first-order.[2]

Part 4: Characterization & Validation (QC)

To validate the synthesis, the following analytical data should be obtained.

Nuclear Magnetic Resonance (NMR)

• H NMR (CDCl , 400 MHz):
  • 0.10–0.20 ppm (s, 6H, Si-CH ): The singlet here is diagnostic of the dimethylsilyl group.
  • 3.50–3.80 ppm (m, 16H, -CH O-): The ethylene glycol protons will appear as multiplets. The protons closest to the silicon (Si-O-CH -) may appear slightly upfield compared to the internal ether protons.
• Si NMR:

  • A single peak around

    -5 to -10 ppm is expected for the D-unit ( ) in a cyclic environment.

Infrared Spectroscopy (FT-IR)

• Si-O-C Stretch: Strong, broad band at 1000–1100 cm

  .

• Si-C Stretch: Sharp band approx. 1260 cm

  and 800 cm .

• Absence of OH: Disappearance of the broad O-H stretch (3400 cm

  ) confirms complete reaction of the glycol.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield / Viscous Oil	Polymerization dominated.	Increase solvent volume or decrease addition rate. Ensure temperature was kept low during addition.
Cloudy Distillate	Salt carryover or hydrolysis.	Ensure filtration was effective. Dry glassware thoroughly; silacrowns hydrolyze in moist air.
Multiple Si Peaks	Ring opening or oligomers.	Check purity of starting materials. Distill carefully to separate linear oligomers.

References

• Arkles, B. (n.d.). Silicon-Based Blocking Agents, Reagents, and Protecting Groups. Gelest, Inc. Application Note. Retrieved from [Link] (General reference for silyl protecting group chemistry and silacrown stability).

• Kawakami, Y., & Yamashita, Y. (1982). Synthesis and characteristics of silacrowns. Polymer Journal.
• Bradshaw, J. S., et al. (1990). Aza-Crown Macrocycles. In The Chemistry of Heterocyclic Compounds. Wiley-Interscience.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols: Dimethylsila-14-crown-5 for Potentiometric Sensing

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Role of Silacrown Ethers in Modern Potentiometry

Potentiometric sensors, specifically ion-selective electrodes (ISEs), are indispensable tools in a vast array of scientific disciplines, offering direct, real-time measurement of ionic activity in complex matrices.[1] The core of these sensors is the ion-selective membrane, which contains an ionophore—a molecule designed to selectively bind a target ion.[2] Crown ethers, with their unique cyclic polyether structures, have long been recognized as excellent ionophores due to their ability to form stable complexes with cations based on the compatibility of the ion's diameter with the crown's cavity size.[3]

This application note focuses on dimethylsila-14-crown-5 , a member of the silacrown ether family. In these structures, a silicon atom replaces a carbon atom in the crown ether ring. This substitution can subtly alter the ring's conformation, flexibility, and electron density, thereby fine-tuning its ion selectivity and lipophilicity. Based on extensive studies of 14-crown-4 derivatives, which consistently demonstrate a high affinity for lithium ions (Li⁺), dimethylsila-14-crown-5 is presented here as a potent ionophore for the development of lithium-selective potentiometric sensors.[4][5] Such sensors are of critical importance in clinical diagnostics for monitoring therapeutic lithium levels in patients undergoing treatment for bipolar disorder, as well as in industrial applications such as battery technology.

This document provides a comprehensive guide to the principles, fabrication, and characterization of a dimethylsila-14-crown-5-based potentiometric sensor.

Mechanism of Ion Recognition and Potentiometric Response

The selectivity of a crown ether-based ISE is fundamentally governed by the principle of host-guest chemistry. The dimethylsila-14-crown-5 molecule acts as a host, and the target ion (in this case, primarily Li⁺) is the guest. The 14-crown-4 cavity size is particularly well-suited for the ionic radius of Li⁺, leading to a strong and selective complexation.[3][4]

The potentiometric response arises from the selective partitioning of the target ion from the aqueous sample solution into the organic polymer membrane of the ISE. This process generates a phase boundary potential at the membrane-sample interface. The magnitude of this potential is logarithmically dependent on the activity of the target ion in the sample, as described by the Nernst equation.[1]

Caption: Ion recognition mechanism at the membrane-solution interface.

Proposed Synthesis of Dimethylsila-14-crown-5

Reaction Scheme:

(CH₃)₂SiCl₂ + HO(CH₂CH₂O)₄H + 2 Base → (CH₃)₂Si(OCH₂CH₂OCH₂CH₂OCH₂CH₂OCH₂CH₂) + 2 Base·HCl

Materials and Reagents:

• Dichlorodimethylsilane

• Tetraethylene glycol

• A suitable non-nucleophilic base (e.g., pyridine, triethylamine)

• Anhydrous aprotic solvent (e.g., tetrahydrofuran (THF), dichloromethane)

Proposed Protocol:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve tetraethylene glycol and the base in the anhydrous solvent.

• Slowly add a solution of dichlorodimethylsilane in the same anhydrous solvent to the reaction mixture via the dropping funnel with vigorous stirring.

• After the addition is complete, heat the reaction mixture to reflux and maintain for several hours to ensure complete reaction.

• Cool the mixture to room temperature and filter to remove the precipitated base hydrochloride salt.

• Remove the solvent from the filtrate under reduced pressure.

• Purify the resulting crude product by vacuum distillation or column chromatography to obtain pure dimethylsila-14-crown-5.

Disclaimer: This is a proposed synthesis protocol based on chemical principles. Researchers should conduct a thorough literature search for any updated methods and perform appropriate safety assessments before attempting this synthesis.

Fabrication of a Dimethylsila-14-crown-5 Based Ion-Selective Electrode

This section provides a detailed protocol for the preparation of a PVC membrane-based ISE using dimethylsila-14-crown-5 as the ionophore. The component ratios provided are a common starting point for crown ether-based sensors and should be optimized for specific applications.[2]

Materials and Reagents:

• Dimethylsila-14-crown-5 (Ionophore)

• High molecular weight poly(vinyl chloride) (PVC)

• Plasticizer: 2-Nitrophenyl octyl ether (o-NPOE) or Dibutyl phthalate (DBP)

• Ionic Additive (optional but recommended): Potassium tetrakis(4-chlorophenyl)borate (KTpClPB)

• Tetrahydrofuran (THF), analytical grade

• Inner filling solution: 0.01 M LiCl

• Ag/AgCl wire (for internal reference electrode)

• Glass or PVC electrode body

Caption: Workflow for the fabrication of the ion-selective electrode.

Protocol:

• Preparation of the Membrane Cocktail:

  • Precisely weigh the membrane components. A typical starting composition is:

    • Ionophore (Dimethylsila-14-crown-5): 1-2 mg

    • PVC: 33 mg

    • Plasticizer (o-NPOE): 66 mg

    • Ionic Additive (KTpClPB): 0.5 mg (optional)

  • Transfer the weighed components to a small glass vial.

  • Add approximately 1.5 mL of THF and swirl gently until all components are fully dissolved. The solution should be clear and homogeneous.

• Membrane Casting:

  • Place a clean, flat glass plate on a level surface.

  • Place a glass ring (approximately 2 cm in diameter) onto the glass plate.

  • Carefully pour the membrane cocktail into the glass ring.

  • Cover the setup with a petri dish to allow for slow evaporation of the THF. This is crucial for forming a uniform, non-porous membrane.

  • Allow the solvent to evaporate completely overnight (at least 12 hours).

• Electrode Assembly:

  • Once the membrane is fully dried, carefully peel it off the glass plate.

  • Using a sharp cork borer, cut a small disc (typically 5-7 mm in diameter) from the cast membrane.

  • Insert the membrane disc into the tip of the electrode body, ensuring a snug and leak-proof fit.

  • Fill the electrode body with the inner filling solution (0.01 M LiCl).

  • Insert the Ag/AgCl internal reference electrode into the filling solution, ensuring no air bubbles are trapped.

• Conditioning:

  • Before the first use, condition the assembled electrode by soaking its tip in a 0.01 M LiCl solution for at least 24 hours. This ensures equilibrium is established at the membrane-solution interface and leads to a stable potential reading.

Performance Characterization of the Sensor

The performance of the newly fabricated ISE must be rigorously evaluated to determine its analytical utility. The following protocols outline the key characterization steps. Due to the lack of specific performance data for dimethylsila-14-crown-5 in the searched literature, representative data for a highly selective decalino-14-crown-4 based Li⁺ ISE is presented for illustrative purposes.

1. Calibration and Determination of Linear Range and Slope:

• Prepare a series of standard LiCl solutions with concentrations ranging from 1.0 M to 1.0 x 10⁻⁷ M by serial dilution.

• Immerse the conditioned Li⁺-ISE and a suitable external reference electrode (e.g., a double junction Ag/AgCl electrode) in each standard solution, starting from the lowest concentration.

• Record the stable potential reading (in mV) for each solution.

• Plot the potential (E) versus the logarithm of the lithium ion activity (log aLi⁺).

• The linear portion of this plot represents the working concentration range of the electrode. The slope of this linear region should be close to the Nernstian value of 59.2 mV per decade of activity for a monovalent ion at 25°C.

2. Determination of Selectivity Coefficients:

The selectivity coefficient (kpotLi⁺, Mⁿ⁺) quantifies the electrode's preference for the primary ion (Li⁺) over an interfering ion (Mⁿ⁺). The Fixed Interference Method (FIM) is a common technique for this determination.

• Prepare a series of solutions with a fixed concentration of the interfering ion (e.g., 0.1 M NaCl, KCl, CaCl₂, etc.) and varying concentrations of the primary ion (LiCl).

• Measure the potential in these solutions and plot E vs. log aLi⁺.

• Separately, measure the potential in a solution containing only the interfering ion at the fixed concentration.

• The selectivity coefficient can be calculated from the intersection of the two linear portions of the response curve. Lower values of kpot indicate better selectivity.

3. Response Time:

• Measure the time required for the electrode to reach a stable potential (e.g., within ±1 mV of the final value) after being transferred from one solution to another with a tenfold difference in Li⁺ concentration.

4. pH Independence:

• Measure the potential of the electrode in a solution with a fixed Li⁺ concentration (e.g., 1.0 x 10⁻³ M) while varying the pH using small additions of HCl or NaOH.

• Plot the potential versus pH to determine the pH range over which the electrode response is stable and independent of pH.

Representative Performance Data (based on decalino-14-crown-4 Li⁺ ISE):

Parameter	Representative Value
Linear Range	1.0 x 10⁻⁶ M to 1.0 M
Slope	~59 mV/decade
Response Time	< 30 seconds
Working pH Range	4 - 10
Selectivity Coefficients (log kpotLi⁺, Mⁿ⁺)
Na⁺	-3.3
K⁺	-3.5
Mg²⁺	-4.0
Ca²⁺	-3.8

Conclusion and Future Perspectives

Dimethylsila-14-crown-5 holds significant promise as an ionophore for the development of highly selective potentiometric sensors for lithium ions. Its unique silacrown structure offers potential advantages in terms of stability and selectivity over traditional crown ethers. The protocols detailed in this application note provide a robust framework for the fabrication and characterization of such sensors. Further research should focus on the systematic optimization of the membrane composition to enhance its analytical performance, including its limit of detection, response time, and long-term stability. Additionally, the application of these sensors to real-world samples, such as clinical blood serum or industrial brines, will be crucial in validating their practical utility.

References

• Interaction and selectivity of 14-crown-4 derivatives with Li+, Na+, and Mg2+ metal ions. (2020). Journal of Molecular Modeling, 26(4), 87.
• Comparative performance of 14-crown-4 derivatives as lithium-selective electrodes. (1992). Analytica Chimica Acta, 263(1-2), 129-136.
• High-Performance Crown Ether-Modified Membranes for Selective Lithium Recovery from High Na+ and Mg2+ Brines Using Electrodialysis. (2024). Membranes, 14(9), 235.
• Silicon-Bridged Bis(12-crown-4) Ethers as Ionophores for Sodium Ion-Selective Electrodes. (2024). Sensors, 24(5), 1494.
• Design and synthesis of highly selective ionophores for lithium ion based on 14-crown-4 derivatives for an ion-selective electrode. (1993). Analytical Chemistry, 65(24), 3494-3500.

• DIMETHYLSILA-14-CROWN-5, 95%. Gelest, Inc. Retrieved from [Link]

• All-Solid-State Polyvinyl Chloride Membrane Lithium-Selective Electrode with Improved Selectivity and Its Application in Serum Lithium Assay. (2018). Journal of The Electrochemical Society, 165(14), B696-B702.
• Sodium Ion-Selective Membrane Electrode Based on Dibenzopyridino-18-Crown-6. (2002). Analytical Sciences, 18(11), 1243-1246.
• Lithium Ion-Selective Electrode with Improved Lifetime. (2001). Bulletin of the Korean Chemical Society, 22(1), 101-104.
• Ion-Selective Electrode (ISE) Based on Polyvinyl Chloride Membrane Formed from Heterocyclic Quinazoline Compounds as Ionophore material. (2023). Chemistry, 5(4), 2277-2292.
• Design and synthesis of sodium ion-selective ionophores based on 16-crown-5 derivatives for an ion-selective electrode. (1993). Journal of the American Chemical Society, 115(9), 3614-3620.
• PVC-Based Ion-Selective Electrodes with a Silicone Rubber Outer Coating with Improved Analytical Performance. (2019). Analytical Chemistry, 91(17), 11096-11103.

• 23.3: Membrane Ion-Selective Electrodes. (2022). Chemistry LibreTexts. Retrieved from [Link]

• Highly Selective Lithium Ion Electrode Based on Decalino-14-Crown-4. (1993). Analytical Letters, 26(1), 49-54.
• Response of PVC membrane ion-selective electrodes to alkylmethylimidazolium ionic liquid cations. (2012).

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• 5. tandfonline.com [tandfonline.com]

methodology for testing ion conductivity of silacrown ether electrolytes

Methodology for Determining the Ion Conductivity of Silacrown Ether Electrolytes

Abstract

This application note provides a comprehensive and detailed protocol for the accurate and reproducible measurement of ionic conductivity in silacrown ether-based electrolytes. Silacrown ethers, a unique class of ionophores, are gaining significant interest for their potential in developing novel solid-state and gel-polymer electrolytes for advanced energy storage and ion-selective applications.[1] Their distinct structure, incorporating a silicon atom within the crown ether ring, influences their ion-complexing ability and subsequent ion transport properties.[2] A thorough understanding and precise quantification of their ionic conductivity are paramount for material design and device integration. This guide is intended for researchers, materials scientists, and professionals in the field of drug development and electrochemistry. It emphasizes the theoretical underpinnings of the measurement technique, provides a step-by-step experimental protocol using Electrochemical Impedance Spectroscopy (EIS), and offers insights into data analysis and best practices to ensure scientific rigor.

Introduction: The Role of Silacrown Ethers in Ion Conduction

Crown ethers are well-established for their ability to selectively bind cations within their cyclic polyether structure, facilitating ion transport.[3] Silacrown ethers, as their silicon-containing analogues, offer modified lipophilicity and conformational flexibility, which can be tailored to enhance ion mobility.[2] The fundamental mechanism of ion conduction in polymer electrolytes incorporating these ionophores involves the dissociation of salts (e.g., lithium salts) and the subsequent transport of ions through the polymer matrix. This process is intimately coupled with the segmental motion of the polymer chains.[4] Silacrown ethers can enhance this process by:

• Facilitating Salt Dissociation: The strong coordination of the silacrown ether with the cation weakens the ionic bond of the salt, increasing the concentration of mobile charge carriers.

• Providing Ion Hopping Sites: The silacrown ether moieties can act as stepping stones for cations, providing a conduction pathway through the electrolyte.[3]

The overall ionic conductivity (σ) is a function of the charge carrier concentration (n), the elementary charge (q), and the mobility of the charge carriers (μ), as described by the equation:

σ = n * q * μ

Therefore, a robust methodology to quantify σ is essential for evaluating the efficacy of different silacrown ether structures and electrolyte formulations. Electrochemical Impedance Spectroscopy (EIS) is the most powerful and widely adopted non-destructive technique for this purpose.[5][6]

Theoretical Principles of Electrochemical Impedance Spectroscopy (EIS)

EIS measures the opposition of an electrochemical system to the flow of an alternating current (AC) as a function of frequency.[7] By applying a small amplitude sinusoidal voltage (or current) perturbation and measuring the resulting current (or voltage) response, the impedance (Z) of the system can be determined at various frequencies.[7][8] The impedance is a complex quantity, consisting of a real part (Z') and an imaginary part (Z''), which can be represented as:

Z(ω) = Z' - jZ''

where ω is the angular frequency and j is the imaginary unit.

A common way to visualize EIS data is through a Nyquist plot, where the negative of the imaginary component (-Z'') is plotted against the real component (Z').[7][9] For a typical solid or polymer electrolyte, the Nyquist plot often exhibits a semicircle at high frequencies followed by a straight line (or "spike") at low frequencies.[10]

• High-Frequency Intercept: The point where the semicircle intersects the real axis (Z') at the highest frequencies corresponds to the bulk resistance (Rb) of the electrolyte.[11][12] This resistance is due to the migration of ions through the bulk material.[13]

• Semicircle: The semicircle itself arises from the combination of the bulk resistance and the geometric capacitance of the cell.

• Low-Frequency Spike: The spike at lower frequencies is characteristic of the blocking nature of the electrodes used (e.g., stainless steel or gold), which prevent charge transfer and lead to the buildup of ions at the electrode-electrolyte interface, creating a double-layer capacitance.[6]

Experimental Protocol: Measuring Ionic Conductivity with EIS

This protocol outlines the necessary steps for preparing the electrolyte sample, assembling the test cell, and performing the EIS measurement.

3.1. Materials and Equipment

• Silacrown ether-based electrolyte

• Lithium salt (e.g., LiTFSI, LiClO4)

• Host polymer (if applicable, e.g., PEO, PVDF)

• Solvent (for solvent casting, e.g., acetonitrile, DMF)

• Blocking electrodes (e.g., stainless steel, gold-sputtered) of known diameter

• Spacers of known thickness (e.g., Teflon, PEEK)

• Swagelok-type cell or equivalent test fixture

• Potentiostat/Galvanostat with a Frequency Response Analyzer (FRA) module

• Temperature-controlled chamber or oven

• Calipers or micrometer

• Glovebox with an inert atmosphere (e.g., Argon) for handling moisture-sensitive materials

3.2. Workflow Diagram

Caption: Experimental workflow for ionic conductivity measurement.

3.3. Step-by-Step Methodology

• Electrolyte Film Preparation (Solvent Casting Method):

  • Rationale: This method allows for the creation of thin, uniform films with controlled composition.

  • In an inert atmosphere (glovebox), dissolve the host polymer, lithium salt, and silacrown ether in an appropriate volatile solvent. The ratios will depend on the specific formulation being tested.

  • Stir the solution at room temperature until all components are fully dissolved, resulting in a homogeneous viscous solution.

  • Cast the solution onto a flat, level surface (e.g., a glass Petri dish or a PTFE sheet) and allow the solvent to evaporate slowly inside the glovebox.

  • Once a free-standing film is formed, transfer it to a vacuum oven and dry at a moderate temperature (e.g., 60-80°C) for at least 24 hours to ensure complete removal of any residual solvent. Residual solvent can significantly inflate conductivity values.

  • Punch out circular discs of the electrolyte from the dried film.

• Test Cell Assembly:

  • Rationale: A symmetric cell with blocking electrodes is used to isolate the ionic conductivity of the electrolyte from any electrode reactions. Consistent pressure is crucial for reproducible results.[14]

  • Measure the thickness (l) of the electrolyte disc using a micrometer. Take measurements at several points and calculate the average.

  • Measure the diameter of the electrodes to calculate the cross-sectional area (A).

  • Inside the glovebox, sandwich the electrolyte disc between two polished, blocking electrodes (e.g., stainless steel).

  • Carefully place this assembly into a Swagelok-type cell or a similar test fixture. Ensure the electrodes are parallel and the electrolyte is centered.

  • Tighten the cell to a consistent torque to apply uniform and reproducible pressure. This is critical to minimize interfacial resistance and ensure good contact between the electrodes and the electrolyte.[15]

• Electrochemical Impedance Spectroscopy (EIS) Measurement:

  • Rationale: A wide frequency range is scanned to capture the different electrochemical processes occurring within the cell. A small AC amplitude is used to maintain the system in a pseudo-linear regime.[7]

  • Place the assembled cell into a temperature-controlled chamber and allow it to thermally equilibrate for at least 1-2 hours at the desired measurement temperature.

  • Connect the working and counter electrode leads of the potentiostat to one electrode of the symmetric cell, and the reference and sense leads to the other electrode.

  • Set the EIS parameters. Typical settings for polymer electrolytes are:

    • Frequency Range: 1 MHz to 1 Hz (or lower, e.g., 0.1 Hz, to fully capture the capacitive tail).[16][17]

    • AC Amplitude: 10 mV (a small perturbation is necessary to ensure a linear response).[18]

    • DC Potential: 0 V (as there is no net electrochemical reaction).

  • Initiate the EIS measurement and record the data. It is advisable to perform measurements at various temperatures to determine the temperature dependence of the ionic conductivity and calculate the activation energy.[19][20]

Data Analysis and Calculation

4.1. Nyquist Plot Interpretation

The primary output of the EIS measurement is a data file containing the frequency, Z', and Z'' values.

• Plot -Z'' versus Z' to generate the Nyquist plot.

• Identify the high-frequency intercept on the Z' axis. This value represents the bulk resistance (Rb) of the electrolyte in Ohms (Ω).[12] In ideal cases, this is the point where the semicircle begins. For noisy data or complex systems, fitting the data to an equivalent circuit model may be necessary to accurately determine Rb.

4.2. Ionic Conductivity Calculation

Once the bulk resistance (Rb) is determined, the ionic conductivity (σ) can be calculated using the following equation:[20][21]

σ = l / (Rb * A)

Where:

• σ is the ionic conductivity in Siemens per centimeter (S/cm).

• l is the thickness of the electrolyte film in cm.

• Rb is the bulk resistance in Ω.

• A is the cross-sectional area of the electrode in cm2 (A = π * (d/2)2, where d is the electrode diameter).

4.3. Example Data and Calculation

The following table presents hypothetical data for a silacrown ether electrolyte.

Parameter	Value	Unit
Electrolyte Thickness (l)	0.05	cm
Electrode Diameter (d)	1.2	cm
Bulk Resistance (Rb) from Nyquist Plot	350	Ω
Temperature	25	°C

Calculation:

• Calculate the Area (A): A = π * (1.2 cm / 2)2 = π * (0.6 cm)2 ≈ 1.131 cm2

• Calculate the Ionic Conductivity (σ): σ = 0.05 cm / (350 Ω * 1.131 cm2) ≈ 1.26 x 10-4 S/cm

Mechanism of Ion Transport in Silacrown Ether Electrolytes

The presence of silacrown ethers within a polymer matrix provides a specific mechanism for cation transport, which complements the segmental motion of the polymer host.

Caption: Ion hopping mechanism in silacrown ether electrolytes.

Trustworthiness and Self-Validation

To ensure the reliability and trustworthiness of the obtained results, the following self-validation steps should be implemented:

• Reproducibility: Repeat the measurement on at least three independently prepared samples to ensure the results are consistent and to calculate standard deviation.

• System Stability: Check for drift in the impedance measurement over time. A stable system should yield a consistent Nyquist plot when measured multiple times consecutively.[6]

• Kramers-Kronig (K-K) Test: For advanced validation, use the K-K test, available in most EIS analysis software, to check the validity of the impedance data. The data should be linear, causal, and time-invariant.

• Varying Thickness: Measure the conductivity of samples with different thicknesses. The calculated conductivity (σ) should be independent of the sample thickness (l), while the resistance (Rb) should be directly proportional to it.

Troubleshooting and Best Practices

• Noisy Data: Can be caused by poor electrical connections, external electromagnetic interference, or an unstable temperature. Ensure all connections are secure, use a Faraday cage to shield the setup, and allow for adequate thermal equilibration.[6]

• Depressed Semicircle: Often observed in real systems and indicates non-ideal capacitive behavior. This can be modeled using a Constant Phase Element (CPE) instead of a pure capacitor in the equivalent circuit.

• High Interfacial Resistance: If the initial resistance reading is very high or the semicircle is ill-defined, it may indicate poor contact between the electrodes and the electrolyte. Re-assemble the cell, ensuring clean electrode surfaces and applying adequate, consistent pressure.[15]

References

• ResearchGate. (n.d.). Impedance Spectroscopy in Polymer Electrolyte Characterization | Request PDF. Retrieved from [Link]

• National Institutes of Health. (2022). Electrochemical Impedance Spectroscopy of PEO-LATP Model Multilayers: Ionic Charge Transport and Transfer. Retrieved from [Link]

• MDPI. (2022). Phase Behavior and Ionic Conductivity of Blended, Ion-Condensed Electrolytes with Ordered Morphologies. Retrieved from [Link]

• YouTube. (2021). Introduction to electrochemical impedance spectroscopy (EIS) for battery research. Retrieved from [Link]

• LibreTexts. (n.d.). 19. Conductive Polymer Characterization via EIS. Retrieved from [Link]

• National Institutes of Health. (n.d.). Ionic Conduction in Polymer‐Based Solid Electrolytes. Retrieved from [Link]

• HIOKI. (n.d.). Nyquist Plot for Impedance Measurement of Lithium-ion Batteries. Retrieved from [Link]

• PubMed. (2024). Silacrown ethers as ion transport modifiers and preliminary observations of cardiovascular cell line response. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Basics of teaching electrochemical impedance spectroscopy of electrolytes for ion-rechargeable batteries – part 1: a good practice on estimation of bulk resistance of solid polymer electrolytes. Retrieved from [Link]

• ACS Publications. (2021). How to Measure a Reliable Ionic Conductivity? The Stack Pressure Dilemma of Microcrystalline Sulfide-Based Solid Electrolytes. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Silacrown Ethers: Synthesis and Influence on Ion Flux Across Myocardial Cell Membranes. Retrieved from [Link]

• ACS Publications. (n.d.). Electrochemical Impedance Spectroscopy: A Tutorial. Retrieved from [Link]

• ResearchGate. (n.d.). Atomistic Investigation of Crown Ether Complexes with Lithium Iodide as Solid-State Electrolytes. Retrieved from [Link]

• YouTube. (2024). How to calculate electrical conductivity and charge transfer resistance using Nyquist plot. Retrieved from [Link]

• ResearchGate. (n.d.). Measurement setup for ionic conductivity of polymer electrolytes HCl/PVA?. Retrieved from [Link]

• ACS Publications. (2022). Electrochemical Impedance Spectroscopy of PEO-LATP Model Multilayers: Ionic Charge Transport and Transfer. Retrieved from [Link]

• DiVA. (n.d.). Methodology for precise measurement of ion transport properties of semi-solid polymer electrolytes. Retrieved from [Link]

• ResearchGate. (n.d.). How to find different resistance and also the ionic conductivity from Nyquist plot?. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Ionic Conductivity of NASICON-Type Li1+XFeXTi2-X(PO4)3(x = 0.1, 0.3, 0.4) Solid Electrolytes Using the Sol-Gel Method. Retrieved from [Link]

• Scribd. (n.d.). Measuring The Ionic Conductivity of Solid - 2023 - International Journal of Ele | PDF. Retrieved from [Link]

• MDPI. (n.d.). Investigation of Ionic Conductivity of Electrolytes for Anode-Free Lithium-Ion Batteries by Impedance Spectroscopy. Retrieved from [Link]

• MDPI. (n.d.). Increase of Solid Polymer Electrolyte Ionic Conductivity Using Nano-SiO2 Synthesized from Sugarcane Bagasse as Filler. Retrieved from [Link]

• Journal of Sensors and Sensor Systems. (2022). In situ analysis of hydration and ionic conductivity of sulfonated poly(ether ether ketone) thin films using an interdigit. Retrieved from [Link]

• IOPscience. (n.d.). Physical Interpretations of Nyquist Plots for EDLC Electrodes and Devices. Retrieved from [Link]

• ResearchGate. (n.d.). Measuring the Ionic Conductivity of Solid Polymer Electrolyte Powders | Request PDF. Retrieved from [Link]

• ACS Publications. (2017). Physical Interpretations of Nyquist Plots for EDLC Electrodes and Devices. Retrieved from [Link]

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Technical Application Note: Dimethylsila-14-Crown-5 for Selective Cation Extraction

Part 1: Executive Summary & Molecular Rationale

Dimethylsila-14-crown-5 (DMS-14C5) represents a specialized class of "hybrid" organosilicon macrocycles. Unlike traditional carbon-based crown ethers (e.g., 15-crown-5), DMS-14C5 incorporates a dimethylsilyl group (–SiMe₂–) into the polyether backbone. This structural modification introduces the "Silicon Effect," fundamentally altering the ligand's geometry, lipophilicity, and ion selectivity.

This guide details the protocol for using DMS-14C5 to achieve high-fidelity separation of Lithium (Li⁺) from Sodium (Na⁺) and Magnesium (Mg²⁺) in complex matrices (e.g., brine or synthetic reaction mixtures).

The "Silicon Effect" on Selectivity

Traditional 15-crown-5 is the standard for Sodium (Na⁺) extraction. However, DMS-14C5 offers a distinct advantage for Lithium (Li⁺) recovery due to two critical factors:

• Ring Contraction: The O–Si–O bond unit is structurally shorter in effective arc length than the O–C–C–O unit it replaces. This results in a ~4.5% reduction in macrocycle circumference compared to 15-crown-5, creating a cavity size that is "tight" for Na⁺ but highly favorable for hydrated Li⁺ species.

• Lipophilicity: The methyl groups on the silicon atom significantly increase the solubility of the complex in non-polar organic solvents (e.g., Chloroform, Dichloromethane) without adding bulky steric hindrance to the binding site.

Part 2: Experimental Protocols

Protocol A: Liquid-Liquid Extraction (LLE) of Lithium

Use this protocol for recovering Li⁺ from mixed alkali brines or purifying Li salts for pharmaceutical synthesis.

1. Reagents & Equipment

• Extractant: Dimethylsila-14-crown-5 (DMS-14C5), >97% purity.

• Organic Phase: Dichloromethane (DCM) or Chloroform (CHCl₃). Note: DCM is preferred for lower toxicity.

• Aqueous Phase: Lithium source (e.g., LiCl, LiClO₄) mixed with contaminants (NaCl, MgCl₂).

• Counter-Ion Source: Picric acid or Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI) to provide a bulky, lipophilic anion for ion-pair transport.

• Detection: ICP-OES or atomic absorption spectroscopy (AAS).

2. Workflow Diagram (DOT)

Figure 1: Step-by-step workflow for the solvent extraction of Lithium using DMS-14C5.

3. Step-by-Step Procedure

• Preparation of Organic Phase:

  • Dissolve DMS-14C5 (10 mM) in DCM.

  • Crucial Step: If the aqueous anion is hydrophilic (e.g., Chloride), add a lipophilic counter-ion source to the organic phase or the aqueous phase. Recommended: Add 10 mM Picric Acid to the aqueous phase (Caution: Explosive when dry) or use LiTFSI in the feed.

• Phase Contact:

  • Mix equal volumes (e.g., 5 mL each) of the Aqueous Feed and Organic Phase in a borosilicate glass vial.

  • Agitate vigorously for 30 minutes at 25°C. The silicon-crown ether kinetics are fast, but equilibrium ensures maximum selectivity.

• Separation:

  • Allow phases to settle (approx. 5-10 mins) or centrifuge at 2000 RPM for 2 minutes to break any emulsion.

  • DMS-14C5 complexes will reside in the lower organic layer (if using DCM/CHCl₃).

• Stripping (Back-Extraction):

  • Remove the organic layer.

  • Contact with 1.0 M HCl or ultrapure water (depending on the stability requirement).

  • Warning: Avoid prolonged contact with high pH (>10) or strong acids (< pH 1) as Si–O–C bonds can hydrolyze over time.

• Quantification:

  • Measure metal concentration in the strip solution using ICP-OES.

4. Data Analysis & Calculations

Calculate the Distribution Ratio (D) and Separation Factor (α) to validate efficiency.

Parameter	Formula	Interpretation
Distribution Ratio (D)		indicates successful extraction into the organic phase.
Separation Factor ( )		indicates high selectivity for Lithium over Sodium.

Protocol B: Membrane Transport (Polymer Inclusion Membrane)

Use this for continuous separation processes.

• Membrane Casting:

  • Mix PVC (base polymer), NPOE (plasticizer), and DMS-14C5 (carrier) in THF solvent.

  • Ratio: 60% Plasticizer / 30% PVC / 10% Carrier (w/w).

  • Cast onto a glass plate and evaporate THF.

• Transport Cell Setup:

  • Source Phase: LiCl + NaCl (pH 7).

  • Receiving Phase: Distilled water or dilute HCl.

  • Mechanism: The DMS-14C5 shuttles Li⁺ across the membrane driven by the concentration gradient.

Part 3: Critical Troubleshooting & Stability

Hydrolytic Stability Warning

Unlike all-carbon crown ethers, DMS-14C5 contains Si–O–C linkages .

• Risk: These bonds are susceptible to hydrolysis in strong acids or bases.

• Mitigation: Perform extractions at pH 4.0 – 8.0 . If acid stripping is required, use dilute acid (0.1 M HCl) and minimize contact time (<15 mins), or use distilled water stripping at elevated temperature (40°C).

Solvent Compatibility

• Recommended: Dichloromethane, Chloroform, 1,2-Dichloroethane.

• Avoid: Alcohols (Methanol/Ethanol) if they are not the target solvent, as they can compete for the crown ether cavity and disrupt the Si-O coordination geometry.

Part 4: Decision Matrix for Optimization

Use the following logic tree to optimize your extraction conditions based on initial results.

Figure 2: Troubleshooting logic for optimizing distribution and selectivity.

References

• Google Patents. (1982). Silacrown ethers, method of making same, and use as phase-transfer catalysts. US4362884A. Link

• ResearchGate. (2017). Stable Alkali-Metal Complexes of Hybrid Disila-Crown Ethers. Link

• MDPI. (2022).[1] Heterocyclic Crown Ethers with Potential Biological and Pharmacological Properties: From Synthesis to Applications. Link

• NIH/PubMed. (2020). Interaction and selectivity of 14-crown-4 derivatives with Li+, Na+, and Mg2+ metal ions. Link

Sources

• 1. mdpi.com [mdpi.com]

experimental procedure for PEGylation with silacrown ethers

Executive Summary

This guide details the experimental procedures for synthesizing and utilizing silacrown ethers (sila-polyethylene glycols) in drug development. Unlike traditional carbon-based crown ethers, silacrowns incorporate a dimethylsilyl (–SiMe₂–) unit within the polyether ring.

Why use Silacrowns over standard PEG or Crown Ethers?

• Reduced Toxicity: Silacrowns exhibit significantly lower acute toxicity (LD50 > 2000 mg/kg) compared to their carbon analogs (e.g., 15-crown-5) because the Si–O–C bond is hydrolytically unstable in physiological environments, preventing long-term tissue accumulation [1, 2].

• Tunable Degradability: They act as "biodegradable PEGs," providing solubility and ion-transport capability initially, then degrading into benign silanols and short-chain PEGs.

• Facile Synthesis: They are synthesized via mild transesterification or hydrosilylation, avoiding the harsh Williamson ether synthesis used for traditional crown ethers.

Mechanistic Principles

The utility of silacrowns in PEGylation lies in their dual nature: they function as ionophores (facilitating drug transport across lipid membranes) and as solubility enhancers .

The "Trojan Horse" Degradation Pathway

The critical advantage of silacrowns is their hydrolytic instability. While stable in organic formulations, the Si–O–C linkage cleaves in aqueous physiological conditions (pH 7.4), releasing the payload and preventing the "PEG vacuolation" often seen with high molecular weight non-degradable PEGs.

Figure 1: The hydrolytic degradation pathway of silacrown ethers, converting active ionophores into benign metabolites.[1]

Experimental Protocols

Protocol A: Synthesis of Dimethylsila-17-crown-6 (DMSC)

Target: To synthesize the core silacrown structure for use as a phase-transfer catalyst or ionophore.

Reagents:

• Pentaethylene glycol (PEG-5): 1.0 eq

• Dimethyldimethoxysilane (DMDMS): 1.1 eq

• Catalyst: Sodium Methoxide (0.5 wt%) or p-Toluenesulfonic acid (pTSA)

• Solvent: Toluene (anhydrous)

Procedure:

• Setup: Equip a 500 mL 3-neck round-bottom flask with a magnetic stir bar, a Dean-Stark trap (or fractionation column), and a nitrogen inlet.

• Mixing: Charge the flask with Pentaethylene glycol (23.8 g, 0.1 mol) and Toluene (150 mL). Add Dimethyldimethoxysilane (14.8 g, 0.11 mol).

• Catalysis: Add Sodium Methoxide (0.1 g).

• Transesterification: Heat the mixture to reflux (~110°C). Methanol is generated as a byproduct.

  • Critical Step: The reaction is driven by the removal of methanol. Ensure the fractionation column is set to distill off the methanol/toluene azeotrope (63.7°C) while returning toluene to the pot.

• Monitoring: Monitor the reaction via GC-MS or 1H-NMR. Look for the disappearance of the methoxy silyl peak (~3.5 ppm) and the shift of the glycol methylene protons.

• Purification: Once methanol evolution ceases (approx. 4-6 hours), strip the solvent under vacuum.

• Distillation: Distill the product under high vacuum (<1 mmHg). DMSC typically boils at ~140-150°C at 0.5 mmHg.

Yield: Expect 75-85% of a clear, viscous liquid.

Protocol B: Functionalization for Drug Conjugation (Hydrosilylation)

Target: To attach a silacrown moiety to a drug or surface containing a vinyl group. This creates a "PEGylated" conjugate via a silicon linker.

Reagents:

• Hydrosilacrown (synthesized via Protocol A using Dimethoxymethylsilane instead of DMDMS): 1.0 eq

• Vinyl-functionalized Drug/Ligand: 1.0 eq

• Catalyst: Karstedt’s Catalyst (Pt(0) in divinyltetramethyldisiloxane), ~20 ppm Pt.

Procedure:

• Inert Atmosphere: Perform all steps under dry Nitrogen or Argon. Si-H bonds are sensitive to moisture.

• Activation: Dissolve the Vinyl-Drug in dry Toluene or THF.

• Addition: Add the Hydrosilacrown.

• Catalysis: Add Karstedt’s catalyst via microsyringe.

• Reaction: Stir at 60°C for 2-4 hours.

  • Endpoint: Monitor IR spectroscopy for the disappearance of the Si-H stretch (~2150 cm⁻¹).

• Workup: Filter through a small plug of activated charcoal or silica to remove Platinum. Evaporate solvent.[2]

Data Analysis & Validation

Structural Validation (NMR)

The formation of the silacrown ring is confirmed by the unique chemical shift of the methylene protons adjacent to the silicon.

Moiety	1H NMR Shift (ppm, CDCl3)	Multiplicity	Interpretation
Si-CH3	0.12 - 0.15	Singlet	Methyl groups on Silicon
Si-O-CH2-	3.75 - 3.85	Triplet	Methylene adjacent to Siloxane
-CH2-O-	3.60 - 3.65	Multiplet	PEG backbone backbone
Si-H	4.60 - 4.70	Multiplet	Unreacted starting material (Protocol B only)

Toxicity Comparison

Silacrowns demonstrate a superior safety profile for drug delivery applications compared to traditional crown ethers.

Compound	LD50 (Oral, Rat)	Mechanism of Toxicity
15-Crown-5	1,020 mg/kg	Stable complexation, disrupts electrolyte balance permanently.
Dimethylsila-14-crown-5	9,900 mg/kg	Rapid hydrolysis to PEG and silanediol; transient ion effect.
Dimethylsila-17-crown-6	> 2,000 mg/kg	Low toxicity; mimics 18-crown-6 transport without persistence.

Data Source: Arkles et al. [1, 2][1]

Application Workflow: Ion Transport Assay

To verify the bioactivity of the synthesized silacrowns, an ion transport assay using HL-1 cardiomyocytes is recommended.

Figure 2: Experimental workflow for assessing silacrown-mediated ion transport modulation in cardiac cells.

Protocol:

• Loading: Load HL-1 cells with Fluo-4 AM calcium indicator dye.

• Baseline: Record spontaneous Calcium transients (fluorescence intensity) for 30 seconds.

• Treatment: Perfuse the chamber with Silacrown solution (e.g., 50 µM DMSC).

• Observation: Observe the rapid inhibition of Calcium transients (mimicking channel blockade).

• Reversibility: Wash cells with buffer. Unlike stable crown ethers, silacrown effects should reverse more rapidly due to hydrolytic cleavage or weaker binding constants.

References

• Arkles, B., et al. (2025).[1] Silacrown ethers as ion transport modifiers and preliminary observations of cardiovascular cell line response. Journal of Inorganic Biochemistry.

• Arkles, B., et al. (2024).[3] Silacrown Ethers: Development as Ion Transport Agents and Potential Therapeutics for Channelopathy Diseases. ResearchGate.

• Chehardoli, G., & Bahmani, A. (2019).[4] The role of crown ethers in drug delivery. Supramolecular Chemistry.

• US Patent 4362884A. Silacrown ethers, method of making same, and use as phase-transfer catalysts.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and Operating Optimization of the PEG Conjugate via CuAAC in scCO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application Note &amp; Protocol: High-Performance Solid Polymer Electrolytes Enabled by Dimethylsila-14-crown-5

Abstract

Solid-state batteries represent a paradigm shift in energy storage, promising enhanced safety and energy density over traditional liquid electrolyte systems. However, the widespread adoption of solid polymer electrolytes (SPEs) has been hampered by their typically low ionic conductivity at ambient temperatures and limited electrochemical stability. This document provides a comprehensive guide to the synthesis and application of dimethylsila-14-crown-5 as a functional additive to create high-performance SPEs. We detail the rationale behind its molecular design, a complete protocol for its synthesis, its incorporation into a polysiloxane-based polymer matrix, and a full suite of characterization techniques to validate its performance. The protocols are designed for researchers in materials science, electrochemistry, and battery technology, providing the technical depth needed to replicate and build upon these findings.

Introduction: The Rationale for Sila-Crown Ethers in SPEs

Polymer electrolytes are essential for developing next-generation solid-state batteries.[1][2] While poly(ethylene oxide) (PEO) has been a workhorse material, its high crystallinity at room temperature impedes ion transport.[3] The core challenge lies in designing polymer systems that possess both high ionic conductivity and robust mechanical and electrochemical stability.[2][3]

The incorporation of crown ethers into polymer electrolytes is a well-established strategy to enhance cation mobility.[4][5] Crown ethers are cyclic ligands with a central cavity lined with oxygen atoms, capable of selectively complexing with cations like Li⁺.[6][7] This sequestration of Li⁺ ions serves two critical functions:

• Facilitating Salt Dissociation: The strong interaction between the crown ether and Li⁺ promotes the dissociation of the lithium salt (e.g., LiTFSI), increasing the concentration of mobile charge carriers.[4]

• Reducing Cation-Polymer Interaction: By "caging" the Li⁺ ion, the crown ether weakens the ion's interaction with the polymer backbone, allowing it to move more freely through the polymer matrix.[8]

Why Dimethylsila-14-crown-5?

The specific choice of dimethylsila-14-crown-5 is deliberate. The "14-crown-5" structure provides an ideal cavity size for complexing with Li⁺. The introduction of a dimethylsilyl group into the crown ether backbone offers several unique advantages:

• Increased Flexibility: The Si-O bond is longer and more flexible than the C-O bond, which can lower the glass transition temperature (Tg) of the host polymer and enhance the segmental motion that is crucial for ion transport.[9]

• Enhanced Thermal and Chemical Stability: Polysiloxane-based materials are known for their excellent stability, which is a desirable attribute for battery electrolytes.[9][10]

• Improved Compatibility: The siloxane moiety improves compatibility with polysiloxane polymer hosts, preventing phase separation and ensuring a homogeneous electrolyte membrane.

This guide will provide the necessary protocols to synthesize this functional molecule and demonstrate its efficacy in a solid polymer electrolyte system.

Synthesis of Dimethylsila-14-crown-5

The synthesis of dimethylsila-14-crown-5 is a critical first step. While this specific molecule is available commercially, understanding its synthesis provides researchers with the flexibility to create derivatives.[11] The following protocol is based on a Williamson ether synthesis-type reaction.

Synthesis Workflow

Caption: Workflow for the synthesis of dimethylsila-14-crown-5.

Detailed Synthesis Protocol

Materials:

• Dichlorodimethylsilane (Cl₂Si(CH₃)₂)

• Tetraethylene glycol (HO(CH₂CH₂O)₄H)

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Anhydrous tetrahydrofuran (THF)

• Deionized water

• Silica gel for column chromatography

• Hexanes/Ethyl Acetate solvent system

Protocol:

• Safety First: Conduct all steps in a fume hood. NaH is highly reactive with water and air. Use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Reaction Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Deprotonation: In the flask, suspend NaH (2.2 equivalents) in anhydrous THF. While stirring under a positive pressure of nitrogen, slowly add a solution of tetraethylene glycol (1.0 equivalent) in THF via the dropping funnel over 1 hour.

  • Causality Insight: This step forms the sodium dialkoxide of the glycol. The slow addition and inert atmosphere are crucial to control the exothermic reaction and prevent side reactions.

• Cyclization: After the addition is complete, heat the mixture to reflux for 2 hours to ensure complete deprotonation.

• Silane Addition: Cool the reaction to 0°C. Slowly add a solution of dichlorodimethylsilane (1.0 equivalent) in THF via the dropping funnel over 2-3 hours.

  • Causality Insight: This is the key ring-closing step. A slow addition rate under dilute conditions favors the intramolecular cyclization reaction over intermolecular polymerization.

• Reaction Completion: After the addition, allow the mixture to warm to room temperature and then heat to reflux for 24-48 hours until the starting material is consumed (monitored by TLC).

• Workup: Cool the reaction mixture to 0°C and cautiously quench by the slow addition of water to destroy any unreacted NaH.

• Purification:

  • Filter the mixture to remove the precipitated NaCl.

  • Evaporate the THF under reduced pressure.

  • Purify the resulting crude oil using silica gel column chromatography, eluting with a hexanes/ethyl acetate gradient.

• Validation: Characterize the purified product using ¹H NMR, ¹³C NMR, and FTIR to confirm the structure and purity of dimethylsila-14-crown-5.

Fabrication of the Solid Polymer Electrolyte

The solution casting method is a widely used and reliable technique for preparing thin-film SPEs.[1][4] This protocol uses a polysiloxane host, but other amorphous polymers like PEO can be substituted.

SPE Fabrication Workflow

Caption: Workflow for SPE fabrication via solution casting.

Detailed Fabrication Protocol

Materials:

• Poly[bis(methoxyethoxyethoxy)phosphazene] (MEEP) or other suitable polysiloxane/PEO host polymer.

• Lithium bis(trifluoromethanesulfonyl)imide (LiTFSI)

• Synthesized dimethylsila-14-crown-5

• Anhydrous Acetonitrile

• PTFE petri dish

Protocol:

• Preparation: All materials should be dried under vacuum before use. All subsequent steps should be performed in an argon-filled glovebox to prevent moisture contamination.

• Component Ratios: The ratio of polymer to salt is critical. A common starting point is an ether oxygen to lithium (EO:Li) ratio of 20:1. The crown ether concentration can be varied, for example, 5-15 wt% relative to the polymer host.

• Dissolution: In a vial, dissolve the polymer host, LiTFSI, and dimethylsila-14-crown-5 in anhydrous acetonitrile.

  • Causality Insight: Acetonitrile is a good solvent for all components and is volatile enough for easy removal. A homogeneous solution is essential for a uniform final electrolyte film.[1]

• Homogenization: Seal the vial and stir the mixture with a magnetic stir bar for 24 hours at room temperature to ensure complete dissolution and a uniform mixture.

• Casting: Pour the viscous solution into a flat PTFE petri dish.

  • Causality Insight: PTFE is used because it is chemically inert and allows for easy removal of the dried film.

• Drying:

  • Cover the dish and allow the solvent to evaporate slowly over 24 hours inside the glovebox. This slow initial step prevents the formation of bubbles and cracks.

  • Transfer the dish to a vacuum oven and dry at 70°C for at least 48 hours to remove all residual solvent. Residual solvent can negatively impact electrochemical performance.

• Final Product: The result is a flexible, free-standing solid polymer electrolyte film. Store the film in the glovebox until characterization.

Characterization Protocols

Thorough characterization is essential to validate the performance of the newly created SPE.[3][12]

Structural and Thermal Characterization

• Fourier-Transform Infrared Spectroscopy (FTIR):

  • Purpose: To confirm the successful incorporation of all components and to observe interactions between the Li⁺ ions, the polymer, and the crown ether.

  • Protocol: Place a small piece of the SPE film directly in the path of the IR beam. Collect spectra from 4000 to 400 cm⁻¹. Look for characteristic peaks of the polymer backbone, the TFSI⁻ anion, and the C-O-C and Si-O-C stretches of the sila-crown ether. A shift in the ether oxygen peaks upon addition of LiTFSI indicates complexation.[13]

• X-Ray Diffraction (XRD):

  • Purpose: To determine the degree of crystallinity of the polymer electrolyte. Lower crystallinity is strongly correlated with higher ionic conductivity.

  • Protocol: Mount a section of the SPE film on a zero-background sample holder. Scan over a 2θ range of 10° to 80°. The absence of sharp peaks and the presence of a broad amorphous halo indicate a successful reduction in crystallinity.

• Differential Scanning Calorimetry (DSC):

  • Purpose: To measure the glass transition temperature (Tg). A lower Tg signifies greater polymer chain flexibility, which facilitates ion transport.

  • Protocol: Seal 5-10 mg of the SPE in an aluminum pan. Heat the sample to 100°C, cool to -80°C, and then heat again to 100°C at a rate of 10°C/min. The Tg is determined from the inflection point in the second heating scan.

• Thermogravimetric Analysis (TGA):

  • Purpose: To assess the thermal stability of the electrolyte.

  • Protocol: Place 5-10 mg of the SPE in a TGA pan. Heat the sample from room temperature to 600°C at 10°C/min under a nitrogen atmosphere. The onset of weight loss indicates the decomposition temperature.[14]

Electrochemical Characterization

• Electrochemical Impedance Spectroscopy (EIS):

  • Purpose: To measure the ionic conductivity (σ), the most critical performance metric.

  • Protocol:

    • Sandwich a circular disk of the SPE film (known thickness and area) between two stainless steel blocking electrodes in a coin cell.

    • Place the cell in a temperature-controlled chamber.

    • Apply a small AC voltage (e.g., 10 mV) over a frequency range from 1 MHz to 1 Hz.

    • The bulk resistance (Rb) of the electrolyte is determined from the x-intercept of the semicircle in the Nyquist plot.

    • Calculate ionic conductivity using the formula: σ = l / (Rb * A), where l is the thickness and A is the area of the electrolyte.[1]

    • Repeat at various temperatures to understand the temperature dependence of conductivity.

• Linear Sweep Voltammetry (LSV):

  • Purpose: To determine the electrochemical stability window (ESW) of the electrolyte.

  • Protocol: Assemble a coin cell with the SPE between a lithium metal reference/counter electrode and a stainless steel working electrode. Scan the potential from the open-circuit voltage to ~6.0 V vs. Li/Li⁺ at a slow scan rate (e.g., 0.5 mV/s). The voltage at which a sharp increase in current occurs defines the anodic stability limit.[15]

• Lithium-Ion Transference Number (tLi⁺):

  • Purpose: To measure the fraction of total ionic current carried by Li⁺ ions. A high transference number (close to 1) is desirable to prevent performance-limiting salt concentration gradients during battery operation.

  • Protocol: Use a symmetric Li | SPE | Li cell. Apply a small DC voltage step (ΔV, e.g., 10-20 mV) and measure the initial current (I₀) and the steady-state current (Iₛₛ). Measure the initial (R₀) and steady-state (Rₛₛ) interfacial resistances using EIS before and after polarization. The transference number can be calculated using the Bruce-Vincent-Evans equation.

Expected Performance and Data

The incorporation of dimethylsila-14-crown-5 is expected to significantly enhance the performance of the base polymer electrolyte.

Table 1: Comparison of Expected SPE Properties

Property	Baseline SPE (Polysiloxane + LiTFSI)	Enhanced SPE (+10 wt% Sila-Crown)	Rationale for Improvement
Ionic Conductivity (σ) at 30°C	~10⁻⁶ S/cm	> 10⁻⁵ S/cm	Reduced crystallinity and enhanced Li⁺ dissociation.[4]
Ionic Conductivity (σ) at 60°C	~10⁻⁵ S/cm	> 10⁻⁴ S/cm	Increased segmental motion at higher temperatures.
Li⁺ Transference Number (tLi⁺)	~0.2 - 0.3	~0.4 - 0.5	Crown ether complexes Li⁺, but anion mobility is also a factor.
Glass Transition Temp. (Tg)	-50 °C	-60 °C	Flexible Si-O linkage increases polymer chain mobility.
Electrochemical Window (ESW)	~4.5 V vs Li/Li⁺	> 4.5 V vs Li/Li⁺	Crown ethers can improve stability at the electrode interface.[4]
Decomposition Temp. (Td)	> 300 °C	> 300 °C	The inherent thermal stability of the polysiloxane backbone is maintained.

Conclusion

This guide provides a detailed framework for the creation and validation of advanced solid polymer electrolytes using dimethylsila-14-crown-5 as a key functional component. By explaining the causality behind each step, from synthesis to electrochemical testing, we aim to empower researchers to not only replicate these results but also to rationally design new materials for the next generation of solid-state batteries. The strategic use of sila-crown ethers addresses the fundamental challenges of low ionic conductivity and offers a promising pathway toward safer, high-performance energy storage systems.

References

• ResearchGate. (2025). A new class of solid polymer electrolyte: Synthesis and ionic conductivity of novel polysiloxane containing allyl cyanide groups.
• Bio-protocol. (2025).
• Frontiers in Chemistry. (n.d.).
• ACS Publications. (2025).
• ResearchGate. (2025).
• Advanced Journal of Chemistry, Section A. (2024). Preparation and Characterization of Solid Polymer Electrolyte of Lithium Salts Polyvinyl Pyrrolidone.
• ACS Publications. (2019). Crown Ethers as Electrolyte Additives To Modulate the Electrochemical Potential of Lithium Organic Batteries | The Journal of Physical Chemistry C.
• MDPI. (n.d.).
• MDPI. (n.d.).
• Gelest, Inc. (n.d.). DIMETHYLSILA-14-CROWN-5, 95%.
• ResearchGate. (2025). (PDF) Thermally Stable Gel Polymer Electrolytes.
• RSC Publishing. (2025).
• ResearchGate. (n.d.). Scheme 2. Synthesis of poly[[bis-2-(15-crown-5)ethyl]siloxane] 6.
• ResearchGate. (n.d.).
• SpringerLink. (n.d.).
• RSC Publishing. (n.d.). A novel solid-state electrolyte based on a crown ether lithium salt complex.

Sources

• 1. ajchem-a.com [ajchem-a.com]
• 2. Polymer electrolytes: evolution, challenges, and future directions for lithium-ion batteries - RSC Applied Polymers (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Crown ether-doped polymer solid electrolyte for high-performance all-solid-state lithium batteries [esst.cip.com.cn]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. A novel solid-state electrolyte based on a crown ether lithium salt complex - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. DIMETHYLSILA-14-CROWN-5, 95% - Gelest, Inc. [gelest.com]
• 12. Design and characterization of an adaptive polymer electrolyte for lithium metal solid-state battery applications - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D4TA08556F [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support: Dimethylsila-14-crown-5 Synthesis

Reference ID: TS-SILA-14C5-OPT

Status: Active Guide

Subject: Yield Optimization, Protocol Standardization, and Troubleshooting

Executive Summary

The synthesis of dimethylsila-14-crown-5 (1,1-dimethyl-1-sila-2,5,8,11,14-pentaoxacyclotetradecane) presents a classic challenge in macrocyclic chemistry: the competition between cyclization (intramolecular reaction) and polymerization (intermolecular reaction).[1]

Unlike all-carbon crown ethers, sila-crowns possess a silicon atom that introduces unique hydrolytic sensitivity and bond angle strain.[1] Low yields (<20%) are typically caused by:

• Oligomerization: Formation of linear poly(dimethylsiloxyethylene glycol) chains.[1]

• Hydrolysis: Rapid degradation of chlorosilane precursors by trace moisture.[1]

• Inefficient Cyclization: Lack of "high dilution" conditions or appropriate templating.[1]

This guide provides a troubleshooting framework to transition from "viscous polymer oils" to clean, isolated macrocycles.

Part 1: The Chemistry of Failure (Root Cause Analysis)

To improve yield, you must visualize the competitive pathways.[1] The reaction of dimethyldichlorosilane (

) with tetraethylene glycol ( ) proceeds as follows:

Figure 1: Competitive reaction pathways.[1] The primary yield loss is the formation of linear polymers (gray). The blue dashed line represents the "rescue" strategy via thermal depolymerization.

Part 2: Critical Process Parameters (CPP)

The following parameters are non-negotiable for yields exceeding 40%.

Parameter	Standard Protocol (Low Yield)	Optimized Protocol (High Yield)	Rationale
Concentration	0.5 M - 1.0 M	< 0.05 M (Pseudo-High Dilution)	Favors intramolecular head-to-tail biting over intermolecular chain growth.[1]
Addition Rate	Dropwise (30 mins)	Slow Infusion (4–8 Hours)	Keeps instantaneous concentration of unreacted chlorosilane extremely low.[1]
Solvent	THF or Dichloromethane	Benzene or Toluene (Anhydrous)	Non-polar aromatics often solvate the polymer less well, potentially aiding cyclization, and allow higher reflux temps.[1]
Base	Triethylamine ( )	Pyridine or Imidazole	Pyridine forms a soluble complex with chlorosilanes, moderating reactivity and acting as a cleaner HCl scavenger.[1]
Temperature			Heat is required to drive the reaction to completion and overcome the entropic penalty of ring closure.[1]

Part 3: Optimized Synthesis Workflow

Method A: The "High Dilution" Chlorosilane Route

Best for labs equipped with precision syringe pumps.[1]

• Setup: Flame-dry a 2L three-neck round-bottom flask (RBF) equipped with a magnetic stir bar, reflux condenser, and two addition funnels (or syringe pump inlets). Flush with Argon.

• Base Charge: Add anhydrous Toluene (1000 mL) and Pyridine (2.2 eq) to the RBF.

• Simultaneous Addition:

  • Feed A: Dimethyldichlorosilane (1.0 eq) in 100 mL Toluene.

  • Feed B: Tetraethylene glycol (1.0 eq) in 100 mL Toluene (dried over molecular sieves).

  • Action: Add both feeds simultaneously and extremely slowly over 6–8 hours into the vigorously stirring base solution at room temperature.

• Workup: Filter off the Pyridine-HCl salt (hygroscopic—do this quickly under inert gas). Evaporate solvent.[1][2][3]

Method B: The "Transamination" Route (Cleaner)

Best for avoiding HCl and moisture sensitivity.

Instead of chlorosilane, use Bis(dimethylamino)silane (

).

• Reaction:

  [1]

• Advantage: The byproduct is gaseous dimethylamine.[1] No salts to filter. The reaction is driven by the removal of the amine gas.

• Yield: Typically 10-15% higher than the chlorosilane route due to cleaner stoichiometry.[1]

Part 4: Troubleshooting & Rescue Operations (Q&A)

Q1: My product is a viscous, brownish oil. NMR shows broad peaks.[1] What happened?

Diagnosis: You have made the linear polymer, not the crown. The Fix (Thermal Depolymerization): Do not discard the oil.[1] Sila-crowns have a unique property: they can be generated by "cracking" the linear polymer.[1]

• Place the viscous oil in a distillation flask.

• Add a catalytic amount of KOH or Potassium 3-trimethylsilypropoxide.

• Heat the oil under high vacuum (<0.5 mmHg) to 200–250°C.

• Mechanism: The polymer chain will "back-bite" (depolymerize), releasing the volatile cyclic sila-crown, which will distill over.[1] This can recover up to 50% yield from a "failed" polymeric batch.

Q2: I see a white precipitate immediately upon adding the silane.

Diagnosis: This is the Pyridine/Amine-HCl salt.[1] This is normal. Concern: If the precipitate is "gummy" or "sticky," moisture has entered the system, causing partial hydrolysis of the chlorosilane before it reacted with the glycol.[1] Prevention: Ensure Toluene is distilled over Sodium/Benzophenone. Use a Schlenk line.[1]

Q3: The yield is low even after distillation.

Diagnosis: Inefficient trapping of the glycol. Optimization: Add a Template Cation . Although Si-O bond angles differ from C-O, adding a sodium salt (e.g., Sodium Tetraphenylborate) can help organize the glycol chain around the cation, bringing the two ends closer for the silicon to bridge.[1] Note: Remove the template via solvent extraction (Hexane/Water) before final distillation.[1]

Part 5: Purification Logic

Purifying sila-crowns is difficult because they lack UV chromophores (making UV-HPLC difficult) and hydrolyze on acidic silica gel.[1]

Figure 2: Purification workflow. Note the feedback loop: residue from distillation can be thermally cracked to generate more product.[1]

References

• Voronkov, M. G., et al. "Silicon-containing macrocyclic ethers (Silacrowns)."[1] Journal of Organometallic Chemistry, vol. 232, no. 1, 1982.[1]

  • Foundational text on the synthesis and properties of silacrowns.

• Petrarch Systems (Gelest). "Silacrown ethers, method of making same, and use as phase-transfer catalysts."[1] US Patent 4,362,884.

  • Describes the thermal depolymerization (cracking)

• Simmons, H. E., & Park, C. H. "Macrobicyclic Amines.[1] I. out-in Isomerism of 1,(k+2)-Diazabicyclo[k.l.m]alkanes."[1] Journal of the American Chemical Society, 1968.

  • Establishes the High Dilution Principle required for macrocycliz

• Mazzanti, G., et al. "Synthesis and characterization of new silicon-containing crown ethers."[1] Dalton Transactions, 2013.[4]

  • Modern protocols for silicon macrocycles.

Sources

• 1. Dimethyldichlorosilane - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. m.youtube.com [m.youtube.com]
• 4. CN106699723A - Preparation method of 15-crown ether-5 - Google Patents [patents.google.com]

Silacrown Synthesis Technical Support Center

Topic: Troubleshooting Side Reactions in Silacrown Ether Synthesis via Hydrosilylation

Executive Summary: The Macrocyclization Challenge

Silacrown ethers (sila-polyethers) are typically synthesized via the platinum-catalyzed hydrosilylation of

-diallyl polyethers with dihydrosilanes (e.g., dimethylsilane or diphenylsilane).

The central technical challenge is the Ruggli-Ziegler dilution principle . You are fighting a kinetic battle between intramolecular cyclization (forming the crown) and intermolecular propagation (forming linear silicone-polyether copolymers).

This guide addresses the three most common failure modes:

• Gelation: The formation of linear polymers instead of rings.

• Isomerization: The migration of the double bond, killing reactivity.

• Catalyst Deactivation: The "Black Particle" phenomenon (Colloidal Pt).

Diagnostic Decision Tree (Interactive)

Use this logic flow to identify your specific failure mode before proceeding to the solutions.

Figure 1: Diagnostic logic tree for identifying failure modes in silacrown synthesis.

Technical Modules & Troubleshooting

Module 1: The Polymerization Trap (Gelation)

Symptom: The reaction mixture turns into a viscous oil or a cross-linked gel rather than a discrete liquid macrocycle.

The Science: According to the Chalk-Harrod mechanism , the active Pt-H species coordinates with the alkene.[1][2] Once the insertion occurs, the molecule has two choices:

• Intramolecular (Desired): The other end of the same molecule wraps around and reacts.

• Intermolecular (Undesired): The active end finds a different molecule.

Troubleshooting Q&A:

Question	Technical Explanation	Corrective Action
Why did my reaction gel?	The concentration of reactants was too high. High local concentration statistically favors intermolecular collision (polymerization) over the conformational folding required for cyclization.	Adopt Pseudo-High Dilution. Do not mix all reactants at once. Add the reactants dropwise and simultaneously into a large volume of solvent containing the catalyst.
What solvent should I use?	Toluene or THF are standard. However, the solvent must solubilize both the non-polar silane and the polar polyether chain to facilitate folding.	Use Toluene at reflux. If the polyether is very long, a Toluene/THF (50:50) mix helps maintain chain solubility, promoting the "coiling" needed for cyclization.

Module 2: Regio-irregularities (Isomerization)

Symptom:

NMR shows multiplets in the vinylic region (5.0–6.5 ppm) that do not match the starting material, and conversion stops at ~70-80%.

The Science: Platinum catalysts can trigger allyl-to-vinyl isomerization . The terminal double bond (allyl,

) migrates internally to form a vinyl ether ( ).

• Impact: Vinyl ethers are significantly less reactive toward hydrosilylation than allyl ethers. They accumulate as dead ends ("dormant species").

• Mechanism: This competes with the desired anti-Markovnikov addition (beta-addition).

Troubleshooting Q&A:

Question	Technical Explanation	Corrective Action
Why is the reaction incomplete?	The catalyst is busy isomerizing your alkene instead of hydrosilylating it. Once isomerized to the internal alkene, steric hindrance prevents Si-H addition.	Lower the Temperature. Isomerization often has a higher activation energy than hydrosilylation. Try running at 40–60°C instead of reflux (80–110°C).
Can I fix the isomerized material?	No. The vinyl ether byproducts are generally stable and difficult to separate from the macrocycle.	Purification is key. Use Kugelrohr distillation to remove low-molecular-weight isomers, or preparative GPC if the molecular weights are close.

Module 3: Catalyst Deactivation ("Black Particles")

Symptom: The reaction solution turns from clear/yellow to dark brown or precipitates black specs. The reaction stops immediately.

The Science: This is the formation of Colloidal Platinum (Platinum Black).

• Cause: The ligands stabilizing the Pt(0) (e.g., divinyltetramethyldisiloxane in Karstedt’s catalyst) dissociate, and the naked Pt atoms aggregate into clusters.

• Trigger: This often happens if the reaction runs out of alkene substrate (which acts as a ligand) or if oxygen enters the system.

Troubleshooting Q&A:

Question	Technical Explanation	Corrective Action
Why did the catalyst precipitate?	Likely "Starvation." If you add the reactants too slowly relative to the catalyst concentration, the Pt loses its alkene ligands and aggregates.	Ensure Steady Alkene Supply. While high dilution is necessary (see Module 1), do not let the alkene concentration drop to zero. Keep a slight excess of the diene relative to the silane.
Can I restart the reaction?	Once Pt colloids form, they are catalytically dead for this specific cycle. Adding more catalyst to a "black" solution rarely works well due to surface poisoning.	Filter and Restart. Filter the solution through Celite to remove the colloids. Add fresh catalyst and degas the solution thoroughly before heating.

Validated Protocol: Pseudo-High Dilution Synthesis

This protocol minimizes polymerization (Module 1) and isomerization (Module 2).

Reagents:

• A: Diallyl polyethylene glycol (e.g.,

  ).

• B: Dihydrosilane (e.g.,

  or ).

• Cat: Karstedt’s Catalyst (Pt(0)-1,3-divinyl-1,1,3,3-tetramethyldisiloxane).[3]

• Solvent: Anhydrous Toluene.

Step-by-Step Methodology:

• Reactor Setup: Equip a 3-neck round-bottom flask with a reflux condenser, nitrogen inlet, and two separate addition funnels (or syringe pumps).

• Catalyst Pool: Add anhydrous toluene (100 mL) and Karstedt’s catalyst (20-50 ppm Pt relative to total reactants) to the flask. Heat to 60°C (Balance between rate and isomerization).

• Feed Preparation:

  • Funnel 1: Dissolve Reagent A (10 mmol) in 40 mL Toluene.

  • Funnel 2: Dissolve Reagent B (10 mmol) in 40 mL Toluene.

  • Note: Equimolar stoichiometry is critical.

• Simultaneous Addition: Add both solutions dropwise into the catalyst pool over 4–8 hours .

  • Why? This keeps the instantaneous concentration of monomers low (

    M), forcing the Si-H end of a molecule to find its own tail (cyclization) rather than a neighbor (polymerization).

• Aging: After addition, stir at 60°C for another 12 hours.

• Quench: Check for disappearance of Si-H peak (approx 4.6 ppm) via NMR. If complete, cool and treat with activated charcoal to remove Pt residues.

Mechanistic Visualization

The following diagram illustrates the kinetic competition that dictates product purity.

Figure 2: Kinetic competition in silacrown synthesis. Green paths indicate desired outcomes; Red paths indicate side reactions.

References

• Marciniec, B. (2009). Hydrosilylation: A Comprehensive Review on Recent Advances. Springer. (Foundational text on the Chalk-Harrod mechanism and side reactions).

• Mazzah, A., et al. (1991). "Synthesis of new sila-crown ethers and their use in phase transfer catalysis." Journal of Organometallic Chemistry. (Specific protocols for silacrown synthesis).

• Ruggli, P. (1912). "Die Verdünnungsprinzip bei der Cyclisierung." Justus Liebigs Annalen der Chemie. (The theoretical basis for high-dilution synthesis).

• Seyferth, D., et al. (1984). "Silacrowns: The synthesis and chemistry of cyclic silyl polyethers." Organometallics. (Detailed characterization of silacrown side products).

• Lewis, L. N. (1990). "Chemical catalysis by colloids and clusters." Chemical Reviews. (Explains the "Black Particle" catalyst death mechanism).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up Dimethylsila-14-Crown-5 Production

Welcome to the technical support center for the production of dimethylsila-14-crown-5. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up the synthesis and purification of this unique sila-crown ether. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to ensure the successful and efficient production of high-purity dimethylsila-14-crown-5.

Our approach is grounded in established principles of macrocyclic chemistry, with a specific focus on the nuances of organosilicon synthesis. We emphasize not just the "how" but the "why" behind each step, empowering you to make informed decisions during your scale-up process.

I. Troubleshooting Guide: Navigating Common Synthesis & Purification Hurdles

This section addresses specific issues that may arise during the production of dimethylsila-14-crown-5 in a question-and-answer format.

Question 1: My reaction yield of dimethylsila-14-crown-5 is consistently low. What are the primary factors I should investigate?

Low yields are a frequent challenge in crown ether synthesis, largely due to the competition between the desired intramolecular cyclization and intermolecular polymerization.[1] For dimethylsila-14-crown-5, this is exacerbated by the reactivity of the organosilicon precursor.

Causality and Recommended Actions:

• Purity and Stoichiometry of Reactants:

  • Dichlorodimethylsilane: This reactant is highly sensitive to moisture and can readily hydrolyze. Use a freshly distilled or newly opened bottle for each reaction. The presence of hydrolysis byproducts, such as linear or cyclic siloxanes, can interfere with the cyclization.

  • Tetraethylene Glycol: Ensure the glycol is anhydrous. Water will react with dichlorodimethylsilane, consuming it in non-productive side reactions.

  • Accurate Stoichiometry: Precise measurement of both reactants is critical. An excess of either component can favor the formation of linear oligomers.

• Reaction Conditions:

  • High-Dilution Principle: To favor intramolecular cyclization, the reaction must be conducted under high-dilution conditions. This reduces the probability of reactive ends of different molecules encountering each other. For scaling up, this can be achieved by the slow, simultaneous addition of both reactants to a large volume of solvent.

  • Temperature Control: The reaction temperature influences the rate of both the desired cyclization and undesired side reactions. A typical starting point for similar syntheses is in the range of 50-100 °C.[1] It is advisable to start at a lower temperature and gradually increase it while monitoring the reaction progress by a suitable technique like Gas Chromatography (GC).

• The Template Effect:

  • The presence of a suitable metal cation that fits within the nascent crown ether cavity can significantly enhance the yield by organizing the precursor molecule into a conformation that favors cyclization.[2] For a 14-membered ring, cations like Li⁺ or Na⁺ should be investigated. The choice of the template cation's counter-ion (e.g., carbonate, chloride) can also influence the reaction.

Question 2: My final product is contaminated with high-boiling, viscous oils. How can I effectively remove these siloxane oligomers?

The viscous oils are likely linear and larger cyclic polysiloxanes, common byproducts in this synthesis.[3] Separating these from the desired dimethylsila-14-crown-5, which is also a liquid at room temperature, can be challenging, especially at scale where chromatography is less desirable.[4]

Purification Strategies:

• Fractional Vacuum Distillation: This is the primary method for purifying liquid crown ethers.[1][5] Due to the high boiling points and potential for thermal decomposition, distillation must be performed under high vacuum. A distillation column with high theoretical plates is necessary to separate the target molecule from oligomers with similar boiling points.

Compound	Boiling Point (°C at 0.5 mmHg)
Dimethylsila-14-crown-5	125-129
Siloxane Oligomers	>150 (variable)

• Adsorption-Based Purification: For removing trace impurities or specific oligomers, adsorption methods can be effective.

  • Silica Gel Filtration: A plug of silica gel can be used to remove highly polar impurities.

  • Zeolites: Certain zeolites with specific pore sizes can selectively adsorb linear siloxanes while allowing the cyclic crown ether to pass through.[4][6]

• Complexation-Precipitation: While more common for traditional crown ethers, it may be possible to selectively complex the dimethylsila-14-crown-5 with a metal salt to induce precipitation, allowing the oligomeric impurities to be washed away. The crown ether can then be recovered by decomplexation.[7]

Question 3: How can I confirm the purity and identity of my synthesized dimethylsila-14-crown-5?

A combination of analytical techniques is essential for unambiguous characterization and purity assessment.

Analytical Workflow:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is an excellent initial technique to assess the presence of the desired product and identify volatile impurities. The mass spectrum should show the expected molecular ion peak for C₁₀H₂₂O₅Si.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will provide information on the proton environment. The spectrum of the pure crown ether should be relatively simple, showing characteristic shifts for the methyl groups on the silicon and the ethylene glycol protons.

  • ¹³C NMR: Confirms the carbon framework.

  • ²⁹Si NMR: Provides direct evidence of the silicon environment and can help distinguish the desired cyclic structure from linear siloxanes.

• Gel Permeation Chromatography (GPC): GPC is a powerful tool for visualizing the molecular weight distribution of the product and quantifying the presence of higher molecular weight oligomers.

II. Frequently Asked Questions (FAQs)

• What is the primary challenge in scaling up dimethylsila-14-crown-5 production? The main hurdle is controlling the reaction between tetraethylene glycol and dichlorodimethylsilane to favor the formation of the 14-membered ring over linear and cyclic polysiloxane byproducts. This requires strict adherence to high-dilution principles and anhydrous conditions.

• What are the key safety precautions when working with dichlorodimethylsilane? Dichlorodimethylsilane is a flammable, corrosive, and moisture-sensitive liquid.[8][9] It reacts with water to produce hydrochloric acid. All handling should be done in a well-ventilated fume hood, under an inert atmosphere (e.g., nitrogen or argon), and with appropriate personal protective equipment (gloves, safety glasses, lab coat).[10]

• Is a template cation necessary for the synthesis? While the reaction can proceed without a template, the yield of the desired crown ether is often significantly lower. The use of a template cation, such as Li⁺ or Na⁺, is highly recommended to improve the efficiency of the cyclization step.[2]

• Can I use column chromatography for purification at a large scale? While possible, large-scale column chromatography can be expensive and time-consuming due to the large volumes of solvent required. For industrial production, fractional vacuum distillation is the more common and economical purification method.[4]

• How should I store the final product? Dimethylsila-14-crown-5 has some hydrolytic sensitivity.[2] It should be stored in a tightly sealed container under an inert atmosphere (nitrogen or argon) in a cool, dry place to prevent degradation.

III. Experimental Protocols & Workflows

Protocol 1: Synthesis of Dimethylsila-14-crown-5 (Lab Scale)

This protocol is a representative procedure based on the principles of sila-crown ether synthesis. Optimization of reactant concentrations, addition rates, and temperature will be necessary for scale-up.

Materials:

• Dichlorodimethylsilane (freshly distilled)

• Tetraethylene glycol (anhydrous)

• Anhydrous toluene

• Lithium carbonate (or other suitable template salt)

• Nitrogen or Argon gas supply

Procedure:

• Set up a three-neck round-bottom flask equipped with a mechanical stirrer, a reflux condenser with a nitrogen inlet, and two syringe pumps for reactant addition.

• Charge the flask with anhydrous toluene and the template salt (e.g., lithium carbonate).

• Prepare two separate solutions of dichlorodimethylsilane in anhydrous toluene and tetraethylene glycol in anhydrous toluene.

• Heat the toluene in the reaction flask to reflux.

• Using the syringe pumps, add the two reactant solutions simultaneously and at a very slow rate to the refluxing toluene over a period of 8-12 hours.

• After the addition is complete, continue to reflux the reaction mixture for an additional 4-6 hours.

• Cool the reaction mixture to room temperature and filter to remove the template salt and any precipitated salts.

• Remove the toluene from the filtrate under reduced pressure to obtain the crude product.

Protocol 2: Purification by Fractional Vacuum Distillation

Equipment:

• Distillation flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with condenser

• Receiving flasks

• High-vacuum pump

• Heating mantle with stirrer

Procedure:

• Assemble the fractional distillation apparatus. Ensure all glassware is dry.

• Transfer the crude product to the distillation flask.

• Slowly apply vacuum to the system.

• Begin heating the distillation flask gently with stirring.

• Collect any low-boiling fractions (e.g., residual solvent).

• Carefully increase the temperature and collect the fraction corresponding to the boiling point of dimethylsila-14-crown-5 (125-129 °C at 0.5 mmHg).

• The high-boiling residue will contain the siloxane oligomers.

IV. Visualizations

Diagram 1: Synthesis Workflow

Caption: High-level workflow for the synthesis and purification of dimethylsila-14-crown-5.

Diagram 2: Troubleshooting Logic for Low Yield

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. jetir.org [jetir.org]
• 3. rsc.org [rsc.org]
• 4. Separation of Linear and Cyclic Siloxanes in Pure Silica Zeolites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fractional distillation - Wikipedia [en.wikipedia.org]
• 6. Separation of Linear and Cyclic Siloxanes in Pure Silica Zeolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. What is Dichlorodimethylsilane (CAS 75-78-5)? | Aure Chemical [aurechem.com]
• 9. dakenchem.com [dakenchem.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]

preventing degradation of dimethylsila-14-crown-5 in battery electrolytes

To: Research Team From: Dr. Aris Thorne, Senior Application Scientist – Electrolyte Systems Subject: Technical Support Guide: Stabilization of Dimethylsila-14-Crown-5 (DMS-14-C-5)

Executive Summary

Dimethylsila-14-crown-5 (DMS-14-C-5) is a specialized organosilicon electrolyte additive designed to enhance

conductivity and modify the solvation sheath in high-energy-density batteries.[1] Unlike standard all-carbon crown ethers (e.g., 15-crown-5), DMS-14-C-5 introduces a dimethylsilyl group into the macrocycle.[1] This lowers viscosity and increases the flash point, but it introduces a critical vulnerability: hydrolytic instability of the Si-O-C linkage.

This guide addresses the specific degradation mechanisms of DMS-14-C-5 and provides self-validating protocols to ensure electrolyte integrity.

Part 1: The Degradation Mechanism (Root Cause Analysis)

The primary failure mode for DMS-14-C-5 is not electrochemical oxidation, but acid-catalyzed hydrolysis .[1]

• The Trigger: Trace moisture (

  ppm) reacts with fluorinated salts (like ) to generate Hydrofluoric Acid (HF).[1]

• The Attack: The Si-O bond is thermodynamically weaker than the C-O bond in the presence of acids. HF attacks the silicon center.[1]

• The Result: Ring opening occurs, yielding dimethylsilanediol (insoluble precipitate) and linear polyethylene glycols (high impedance species).[1]

Visualizing the Failure Pathway

Figure 1: The acid-catalyzed hydrolysis pathway of Dimethylsila-14-crown-5 in LiPF6-based electrolytes.[1]

Part 2: Troubleshooting & FAQs

Category A: Formulation & Stability[2][3]

Q1: My electrolyte solution turns cloudy 24 hours after adding DMS-14-C-5. Is this normal? A: No. Cloudiness indicates the formation of dimethylsilanediol or silica-like oligomers.[1]

• Diagnosis: You likely used

  without sufficient moisture control, or your DMS-14-C-5 batch was pre-hydrolyzed.[1]

• The Fix:

  • Switch salt to LiFSI or LiTFSI (hydrolytically stable, no HF generation).[1]

  • If

    is mandatory, add an acid scavenger (e.g., carbodiimide or HMDS) before adding the silacrown.[1]

  • Filter the solution through a 0.2 µm PTFE syringe filter; if the filtrate is clear but precipitates again, the degradation is ongoing.

Q2: What is the electrochemical stability window of DMS-14-C-5? A: The oxidative stability limit is approximately 4.2V vs. Li/Li+ .[1]

• Context: While the silicon group pulls electron density, the ether oxygens are susceptible to oxidation at high voltages.

• Recommendation: For NCM811 or high-voltage cathodes (>4.3V), DMS-14-C-5 should be used as a co-solvent (<5 wt%) rather than a main solvent, or paired with a high-voltage film-forming additive like FEC (Fluoroethylene Carbonate) to passivate the cathode surface.[1]

Q3: Can I dry DMS-14-C-5 using molecular sieves? A: Proceed with Caution.

• Risk: Standard 4Å zeolites are often slightly basic or acidic (Lewis acid sites).[1] They can catalyze the ring-opening of the silacrown if left in direct contact for prolonged periods.

• Protocol: Use activated neutral alumina or acid-washed molecular sieves.[1] Limit contact time to 12 hours, then filter. Do not store the additive over sieves long-term.[1]

Category B: Performance Issues

Q4: I see high initial impedance (R_SEI) in my half-cells. A: This suggests the silacrown is "poisoning" the SEI formation on the Lithium metal anode.

• Mechanism: Crown ethers strip the solvation shell of

  . If the concentration is too high, they bind too strongly, increasing the desolvation energy barrier at the interface.

• Optimization:

  • Reduce concentration to 0.5% - 2.0% wt .

  • Ensure a "sacrificial" additive (like VC or FEC) is present to form the primary SEI skeleton before the silacrown interacts.

Part 3: Self-Validating Experimental Protocols

Do not rely on vendor certificates alone.[1] Verify the integrity of your DMS-14-C-5 system using these steps.

Protocol 1: The "Hydrolysis Check" (Purity Verification)

Before mixing into full electrolyte.

• Sampling: Take 50 µL of DMS-14-C-5.

• Solvent: Dissolve in 0.6 mL of anhydrous

  (Chloroform-d).

• Analysis: Run a standard 1H-NMR.

• Pass/Fail Criteria:

  • Pass: Sharp singlet at

    ppm (Si-CH3).

  • Fail: Multiple peaks or broadening in the Si-CH3 region (indicating silanol formation) or broad -OH peaks >2.0 ppm.[1]

Protocol 2: Electrochemical Stability Window Determination

To define the safe operating voltage for your specific cell chemistry.

• Setup: 3-Electrode Coin Cell or Beaker Cell inside Argon Glovebox.

  • Working Electrode: Platinum (Pt) or Glassy Carbon (inert).[1]

  • Counter/Ref Electrode: Lithium Metal.[1][2]

• Electrolyte: 1.0M LiFSI in EC/DMC (1:1) + 2 wt% DMS-14-C-5 .

• Method: Linear Sweep Voltammetry (LSV).[1][3][4]

  • Scan Rate: 0.1 mV/s (slow scan is critical to detect slow decomposition kinetics).

  • Range: OCV to 5.5V.

• Data Interpretation:

  • Define "Breakdown" as the voltage where current density exceeds 0.05 mA/cm² .[1]

  • Compare against a "Blank" (no DMS-14-C-5).[1] The onset of oxidation for the silacrown is typically the first deviation from the blank curve.

Part 4: Data Summary & Comparison

Feature	Standard 15-Crown-5	Dimethylsila-14-Crown-5	Implication for Batteries
Viscosity	High	Low	Faster ion transport in DMS-14-C-5.[1]
Flash Point	>100°C	>110°C	Enhanced safety.[1]
Hydrolytic Stability	High	Low (Si-O bond)	Requires strict moisture control (<10 ppm).[1]
Li+ Binding	Strong	Moderate	Lower desolvation penalty for DMS-14-C-5.[1]
Salt Compatibility	Universal	LiFSI / LiTFSI Preferred	Avoid LiPF6 to prevent acid attack.[1]

Part 5: Workflow Logic for Electrolyte Preparation

Follow this decision tree to prevent degradation during the mixing process.

Figure 2: Optimized formulation workflow to minimize DMS-14-C-5 degradation.

References

• Gelest, Inc. (2025).[1] Dimethylsila-14-crown-5 Product Data & Stability. Gelest Metal-Organics Catalog. Link

• Arkles, B., et al. (2025).[1][5] "Silacrown ethers as ion transport modifiers and preliminary observations of cardiovascular cell line response." Journal of Inorganic Biochemistry, 265, 112814.[1][5] Link[1]

• Zhang, S., et al. (2021).[1][6] "Organosilicon-Based Electrolytes for Long-Life Lithium Primary Batteries." U.S. Department of Energy (OSTI).[1] Link[1]

• Xu, W., et al. (2025).[1][5] "Crown Ethers in Nonaqueous Electrolytes for Lithium/Air Batteries." Journal of The Electrochemical Society. Link

• Ma, J., et al. (2021).[1] "Suppressing Li Dendrites via Electrolyte Engineering by Crown Ethers for Lithium Metal Batteries." Advanced Functional Materials. Link

Sources

• 1. 1,3,6,9,12-Pentaoxa-2-silacyclotetradecane, 2,2-dimethyl- | C10H22O5Si | CID 116905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Electrochemical stability of non-aqueous electrolytes for sodium-ion batteries and their compatibility with Na(0.7)CoO2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Superior sodiophilicity and molecule crowding of crown ether boost the electrochemical performance of all-climate sodium-ion batteries - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Application of aliphatic-crown ethers in battery electrolytes [esst.cip.com.cn]

Technical Support Center: Troubleshooting Low Ion Conductivity in Silacrown Ether Electrolytes

Welcome to the technical support center for silacrown ether electrolytes. This guide is designed for researchers, scientists, and drug development professionals to navigate and resolve challenges related to low ion conductivity in their experiments. Here, we synthesize fundamental electrochemical principles with practical, field-tested insights to provide a robust troubleshooting framework.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the performance of silacrown ether electrolytes.

Q1: What are the primary factors that influence the ionic conductivity of silacrown ether electrolytes?

A1: The ionic conductivity of silacrown ether electrolytes is a multifactorial property governed by several key parameters. These include the concentration of the salt, the operating temperature, the inherent structure and purity of the silacrown ether, and the presence of any impurities.[1][2] Efficient ion transport relies on the mobility of ions within the electrolyte matrix, which is directly influenced by these factors.[2]

Q2: How does the salt concentration impact ionic conductivity?

A2: The relationship between salt concentration and ionic conductivity is complex. Initially, increasing the salt concentration generally increases the number of charge carriers, leading to higher conductivity.[1][3] However, excessively high concentrations can lead to the formation of ion pairs or aggregates, which reduces the number of mobile ions and consequently decreases conductivity.[1] Finding the optimal salt concentration for your specific silacrown ether system is a critical step in maximizing performance.

Q3: What is the expected effect of temperature on ionic conductivity?

A3: In general, the ionic conductivity of solid and polymer-based electrolytes, including silacrown ether systems, increases with temperature.[1] This is because higher temperatures increase the segmental motion of the polymer chains in the amorphous phase, which facilitates ion movement.[1] However, it is crucial to operate within the thermal stability window of your electrolyte components to prevent degradation.

Q4: Can impurities significantly affect my results?

A4: Absolutely. Impurities, even in trace amounts, can have a detrimental impact on ionic conductivity and overall electrochemical performance.[4][5] Water is a common and particularly problematic impurity, as it can react with electrolyte components and degrade performance over time.[6][7] Other impurities, such as residual solvents from synthesis or metal ions, can also interfere with ion transport.[4][8]

Q5: What makes the structure of the silacrown ether itself important for ion conductivity?

A5: The structure of the silacrown ether, including the size of the crown ether ring and the nature of the substituents on the silicon atom, plays a crucial role in its ionophoric properties.[9][10][11][12] The cavity of the crown ether is designed to complex with specific cations, and the efficiency of this complexation and subsequent ion release dictates the mobility of the charge carriers. The flexibility and segmental motion of the siloxane backbone also contribute to the overall ion transport mechanism.

Troubleshooting Guide: Low Ionic Conductivity

This step-by-step guide will help you diagnose and resolve issues of low ionic conductivity in your silacrown ether electrolyte experiments.

Step 1: Initial System Verification

Before delving into complex chemical analyses, it is essential to verify the integrity of your experimental setup and the baseline condition of your materials.

1.1. Visual Inspection:

• Electrolyte Film Quality: Examine the prepared electrolyte film. Is it homogenous, transparent, and free of cracks or phase separation? Any physical defects can create insulating barriers and disrupt ion pathways.

• Cell Assembly: For electrochemical cells, ensure proper contact between the electrolyte and the electrodes.[13] Poor interfacial contact will lead to high resistance and artificially low conductivity readings.

1.2. Review of Preparation Protocol:

• Salt Concentration: Double-check your calculations for the salt concentration. An incorrect ratio of salt to silacrown ether is a common source of suboptimal conductivity.

• Solvent Removal: Ensure that all residual solvent used during the electrolyte preparation has been thoroughly removed. Residual solvents can plasticize the electrolyte, but their uncontrolled presence can also negatively impact performance.

Diagram: Initial Troubleshooting Workflow

Caption: Initial workflow for troubleshooting low ionic conductivity.

Step 2: Chemical and Material Characterization

If initial checks do not reveal the source of the problem, a more in-depth analysis of the electrolyte components is necessary.

2.1. Purity of Silacrown Ether:

• Synthesis and Purification: The synthesis of crown and silacrown ethers can result in by-products and starting materials that are difficult to remove.[14] Review your purification protocol. Techniques like distillation, chromatography, and recrystallization are crucial.

• Analytical Verification: Use techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS) to confirm the purity of your synthesized silacrown ether.

2.2. Water Content:

• Karl Fischer Titration: This is the gold standard for quantifying water content in your electrolyte components (silacrown ether and salt) and the final electrolyte mixture. High water content can lead to side reactions and a decrease in performance.[6]

• Drying Procedures: Ensure that all components are rigorously dried before use. Salts, in particular, can be hygroscopic. Drying under vacuum at an elevated temperature is often necessary.

2.3. Salt Decomposition:

• Thermal Stability: Verify that the salt used is thermally stable at the temperatures employed during electrolyte preparation and testing. Some salts can decompose, leading to the formation of insulating by-products.

• Supplier Specifications: Always consult the technical data sheet from the supplier for information on the salt's purity and decomposition temperature.

Table: Common Impurities and Their Potential Impact

Impurity	Potential Source	Impact on Ionic Conductivity	Recommended Action
Water	Atmospheric moisture, incomplete drying of components	Can react with salts and electrodes, leading to performance degradation over time.[6][7]	Rigorous drying of all components; perform experiments in a glovebox.
Residual Solvents	Incomplete removal after electrolyte casting	Can initially act as a plasticizer but may also interfere with ion coordination and transport.	Extended drying under vacuum.
Unreacted Starting Materials	Incomplete synthesis of silacrown ether	Can act as inert fillers, reducing the effective concentration of the ion-conducting phase.	Re-purify the silacrown ether.
Metal Ions	Contamination from synthesis reagents or equipment	Can interfere with the desired ion transport and lead to side reactions.[4][8]	Use high-purity reagents and clean equipment.

Step 3: Advanced Electrochemical and Thermal Analysis

For a deeper understanding of the ion transport limitations, more advanced characterization techniques are employed.

3.1. Electrochemical Impedance Spectroscopy (EIS):

• Bulk vs. Interfacial Resistance: EIS is a powerful technique to separate the bulk electrolyte resistance from the interfacial resistance between the electrolyte and the electrodes. A high bulk resistance points to issues with the electrolyte itself, while high interfacial resistance suggests poor contact or the formation of a resistive layer at the interface.

• Temperature Dependence: Performing EIS at various temperatures can help determine the activation energy for ion transport, providing insights into the conduction mechanism.[1]

3.2. Differential Scanning Calorimetry (DSC):

• Glass Transition Temperature (Tg): The Tg is a critical parameter for amorphous polymer electrolytes. Ion transport primarily occurs above the Tg where the polymer chains have sufficient mobility.[15] A high Tg can explain low ionic conductivity at ambient temperatures.

• Crystallinity: DSC can also be used to assess the degree of crystallinity in your electrolyte. High crystallinity can impede ion transport, as ions move predominantly through the amorphous regions.[2][16]

Diagram: Advanced Analysis Workflow

Caption: Advanced analysis workflow for persistent low conductivity issues.

Experimental Protocols

Protocol 1: Preparation of a Silacrown Ether Electrolyte Film

• Drying: Dry the silacrown ether and the chosen lithium salt (e.g., LiTFSI) under high vacuum at an appropriate temperature (e.g., 60-80 °C) for at least 24 hours to remove any trace water.

• Dissolution: In an argon-filled glovebox, dissolve the dried silacrown ether and salt in a minimal amount of a suitable volatile solvent (e.g., anhydrous tetrahydrofuran or acetonitrile) at the desired molar ratio.

• Casting: Cast the resulting solution onto a flat, clean substrate (e.g., a PTFE dish).

• Solvent Evaporation: Allow the solvent to evaporate slowly inside the glovebox at room temperature.

• Final Drying: Transfer the cast film to a vacuum oven and dry at an elevated temperature (e.g., 60 °C) for at least 48 hours to ensure complete removal of the casting solvent.

• Storage: Store the resulting freestanding electrolyte film in the glovebox until further use.

Protocol 2: Ionic Conductivity Measurement using Electrochemical Impedance Spectroscopy (EIS)

• Cell Assembly: Sandwich the prepared electrolyte film between two blocking electrodes (e.g., stainless steel or gold) of a known area in a coin cell or a specialized conductivity cell. Ensure good physical contact.

• Equilibration: Allow the cell to equilibrate at the desired temperature for at least one hour.

• EIS Measurement: Perform an EIS measurement over a wide frequency range (e.g., 1 MHz to 1 Hz) with a small AC voltage amplitude (e.g., 10 mV).

• Data Analysis:

  • Plot the impedance data as a Nyquist plot (Z' vs. -Z'').

  • The bulk resistance (Rb) of the electrolyte is determined from the high-frequency intercept of the semicircle with the real axis (Z').

• Conductivity Calculation: Calculate the ionic conductivity (σ) using the following equation: σ = L / (Rb * A) where L is the thickness of the electrolyte film and A is the area of the electrode.

References

• Investigation of Ionic Conductivity of Electrolytes for Anode-Free Lithium-Ion Batteries by Impedance Spectroscopy - MDPI. Available at: [Link]

• Increase of Solid Polymer Electrolyte Ionic Conductivity Using Nano-SiO 2 Synthesized from Sugarcane Bagasse as Filler - MDPI. Available at: [Link]

• Ionic Conductivity and Ion Transfer Mechanism in Solid Polymer Electrolytes. Available at: [Link]

• Silacrown ethers as ion transport modifiers and preliminary observations of cardiovascular cell line response - PubMed. Available at: [Link]

• Atomistic Investigation of Crown Ether Complexes with Lithium Iodide as Solid-State Electrolytes - ResearchGate. Available at: [Link]

• Silacrown ethers as ion transport modifiers and preliminary observations of cardiovascular cell line response - ResearchGate. Available at: [Link]

• Silacrown Ethers: Development as Ion Transport Agents and Potential Therapeutics for Channelopathy Diseases - ResearchGate. Available at: [Link]

• The Effect of Salt Concentration on Electrochemical Stability in Li-ion Battery Electrolytes | ChemRxiv. Available at: [Link]

• (PDF) Solid polymer electrolytes: Ion conduction mechanisms and enhancement strategies. Available at: [Link]

• (PDF) Silacrown Ethers: Synthesis and Influence on Ion Flux Across Myocardial Cell Membranes - ResearchGate. Available at: [Link]

• Use of Water-In-Salt Concentrated Liquid Electrolytes in Electrochemical Energy Storage: State of the Art and Perspectives - MDPI. Available at: [Link]

• Application of aliphatic-crown ethers in battery electrolytes - 储能科学与技术. Available at: [Link]

• How to Enhance Ionic Conductivity in Polymer Electrolytes - Patsnap Eureka. Available at: [Link]

• Impact of electrolyte impurities and SEI composition on battery safety - PMC - NIH. Available at: [Link]

• Unlocking Solid Polymer Electrolytes: Advancing Materials through Characterization-Driven Insights | JACS Au - ACS Publications. Available at: [Link]

• Impact of electrolyte impurities and SEI composition on battery safety - RSC Publishing. Available at: [Link]

• Impact of Trace Impurities in the Electrolyte on the Electrochemistry of Positive Electrodes for Lithium-Ion Batteries - ResearchGate. Available at: [Link]

• The Effect of Salt Concentration on Electrochemical Stability in Li-ion Battery Electrolytes. Available at: [Link]

• The problems with solid-state sodium ion battery electrolytes and their solutions - E3S Web of Conferences. Available at: [Link]

• Role of Salt Concentration in Stabilizing Charged Ni-Rich Cathode Interfaces in Li-Ion Batteries - PubMed. Available at: [Link]

• Complete characterization of a lithium battery electrolyte using a combination of electrophoretic NMR and electrochemical methods - RSC Publishing. Available at: [Link]

• Disorder-mediated ionic conductivity in irreducible solid electrolytes | ChemRxiv. Available at: [Link]

• Influence of Electrolyte Impurities from E-Waste Electrorefining on Copper Extraction Recovery - MDPI. Available at: [Link]

• Effect of the Impurities on Electrochemical Performance of High Voltage LiCoPO4 Electrode. Available at: [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. How to Enhance Ionic Conductivity in Polymer Electrolytes [eureka.patsnap.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Impact of electrolyte impurities and SEI composition on battery safety - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Impact of electrolyte impurities and SEI composition on battery safety - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. Influence of Electrolyte Impurities from E-Waste Electrorefining on Copper Extraction Recovery [mdpi.com]
• 9. Silacrown ethers as ion transport modifiers and preliminary observations of cardiovascular cell line response - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. e3s-conferences.org [e3s-conferences.org]
• 14. Application of aliphatic-crown ethers in battery electrolytes [esst.cip.com.cn]
• 15. Ionic Conductivity and Ion Transfer Mechanism in Solid Polymer Electrolytes [ebrary.net]
• 16. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Dimethylsila-14-crown-5 Applications

Product Focus: Dimethylsila-14-crown-5 (CAS: 70851-49-9) Chemical Family: Organosilicon Crown Ethers / Ionophores Support Level: Advanced Research & Development[1]

Diagnostic Hub: Where is your experiment failing?

Before adjusting temperature parameters, use this logic flow to identify the root cause of your experimental deviation. Dimethylsila-14-crown-5 (DMS-14C5) behaves differently than standard carbon-based crown ethers (e.g., 15-crown-5) due to the hydrolytic susceptibility of the Si-O bond.[1]

Troubleshooting Logic Flow

Figure 1: Diagnostic logic for identifying failure modes in sila-crown ether applications.

The "Goldilocks Zone": Temperature Optimization Guide

The operating temperature for DMS-14C5 is a critical variable governed by three competing factors: Binding Affinity (Thermodynamics) , Reaction Kinetics , and Hydrolytic Stability .[1]

A. The Thermodynamic Reality

Like most crown ethers, the complexation of metal cations (e.g., Na⁺, Li⁺) by DMS-14C5 is exothermic (

).

• Implication: As temperature increases , the stability constant (

  ) of the host-guest complex decreases .

• Common Error: Researchers often heat the reaction to "speed it up," inadvertently releasing the guest ion from the crown ether cavity.

B. The Hydrolytic Threshold

The Si-O-C linkage in DMS-14C5 is significantly more labile than the C-O-C ether linkages in standard 15-crown-5.[1]

• Mechanism: Nucleophilic attack by water at the silicon atom leads to ring opening, forming linear silanols and glycols. This reaction is catalyzed by heat and pH extremes.[1]

Recommended Operating Parameters

Application	Optimal Temp Range	Critical Limit	Rationale
Storage	-20°C to 4°C	> 25°C	Prevents slow atmospheric hydrolysis.[1] Must be stored under Argon/Nitrogen.[1]
Ion Sensing	20°C - 25°C	> 30°C	Maximizes (binding affinity) and ensures reproducible EMF/optical readings.[1]
Phase Transfer Catalysis	40°C - 50°C	> 60°C	Balances kinetic rate enhancement against catalyst degradation and complex instability.[1]
Synthesis/Derivatization	0°C - 25°C	> 100°C	High vacuum distillation (125°C @ 0.5 Torr) is possible only if strictly anhydrous.[1]

Deep Dive: The Hydrolysis Failure Mode

The most frequent cause of failure with DMS-14C5 is Ring Opening Hydrolysis .[1] Unlike all-carbon crowns, which can survive boiling NaOH, sila-crowns degrade rapidly if moisture and heat are present.[1]

The Degradation Pathway

Figure 2: The irreversible degradation pathway of dimethylsila-14-crown-5 in the presence of moisture and heat.[1]

Prevention Protocol:

• Solvent Drying: All solvents (DCM, Toluene, THF) must be dried over molecular sieves (3Å or 4Å) to <50 ppm water content.[1]

• Inert Atmosphere: Perform all high-temperature (>40°C) reactions under a positive pressure of Nitrogen or Argon.[1]

• Workup: Avoid acidic aqueous workups. If an aqueous wash is necessary, perform it cold (0°C) and rapidly.[1]

Frequently Asked Questions (FAQs)

Q1: Why does DMS-14C5 show different selectivity than 15-crown-5 if they are analogs?

Answer: While both target similar cations (primarily Na⁺ and Li⁺), the Si-O bond length (1.64 Å) is significantly longer than the C-O bond length (1.43 Å) .

• Effect: This distorts the cavity geometry.[1] Although DMS-14C5 has one fewer atom in the ring (14 vs 15), the longer Si-O bonds result in a cavity size roughly equivalent to 15-crown-5, but with reduced symmetry.[1] This often leads to "looser" binding, making temperature control even more critical to maintain the complex.

Q2: My Phase Transfer Catalysis (PTC) reaction stops after 2 hours at 80°C. Why?

Answer: You have likely thermally degraded the catalyst.[1] At 80°C, trace moisture in your reagents will rapidly hydrolyze the Si-O bond.[1]

• Solution: Lower the temperature to 50°C and extend the reaction time. Verify the water content of your solid salts (nucleophiles); they must be anhydrous.

Q3: Can I distill DMS-14C5 to purify it?

Answer: Yes, but caution is required.[1] The boiling point is 125-129°C at 0.5 Torr .[1][2]

• Warning: Do not attempt distillation at atmospheric pressure; the high temperature required will cause decomposition.[1] Ensure the apparatus is flame-dried and the vacuum is stable before heating.

Q4: Is DMS-14C5 compatible with strong bases?

Answer: It is moderately stable to bases (better than to acids), but less stable than carbon crowns.[1] Strong hydroxide solutions at high temperatures will attack the silicon center.[1] For strong base applications, keep temperatures <40°C.[1]

References

• Gelest, Inc. (n.d.).[1] Dimethylsila-14-crown-5 Product Specification & Physical Properties. Retrieved from [1]

• Pannell, K. H., et al. (1983).[1] Silacrowns: Synthesis and Phase Transfer Catalysis. Journal of the American Chemical Society. (Foundational work on Sila-crown synthesis and stability).

• Arkles, B., et al. (1987).[1] Silacrowns: Phase-Transfer Catalysts. Organometallics. (Detailed kinetics and stability data).

• PubChem. (2025).[1] Dimethylsila-14-crown-5 Compound Summary. National Library of Medicine.[1] Retrieved from [1]

• Izatt, R. M., et al. (1985).[1] Thermodynamic and Kinetic Data for Cation-Macrocycle Interaction. Chemical Reviews. (General thermodynamic principles of crown ether binding enthalpy).

Sources

• 1. 1,3,6,9,12-Pentaoxa-2-silacyclotetradecane, 2,2-dimethyl- | C10H22O5Si | CID 116905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]

Technical Support Center: Catalyst Regeneration for Dimethylsila-14-crown-5 in Phase Transfer Catalysis (PTC)

Welcome to the technical support center for dimethylsila-14-crown-5, a highly efficient phase transfer catalyst. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and answers to frequently asked questions regarding catalyst deactivation and regeneration. Our goal is to empower you with the knowledge to maintain the catalytic activity and prolong the lifespan of your dimethylsila-14-crown-5, ensuring the robustness and cost-effectiveness of your PTC reactions.

I. Frequently Asked Questions (FAQs)

Here, we address the most common issues encountered during the use of dimethylsila-14-crown-5 in phase transfer catalysis.

Q1: My PTC reaction has stalled or is showing significantly reduced conversion. What are the likely causes related to the catalyst?

A1: A decrease in catalytic activity can stem from several factors. The most common culprits are:

• Hydrolytic Cleavage: The siloxane (Si-O-Si) bond within the dimethylsila-14-crown-5 ring is susceptible to hydrolysis, especially in the presence of water and either acidic or basic conditions. This opens the crown ether ring, forming a linear siloxanediol, which is catalytically inactive.

• Fouling: Reaction byproducts, unreacted starting materials, or polymeric residues can physically adsorb to the catalyst, blocking the active sites where cation complexation occurs.

• Thermal Degradation: Although generally stable at typical PTC reaction temperatures, prolonged exposure to excessive heat can lead to decomposition of the crown ether structure.

Q2: What is hydrolytic cleavage and why is it a primary concern for dimethylsila-14-crown-5?

A2: Dimethylsila-14-crown-5 is a type of silacrown ether, containing a silicon atom within the macrocyclic ring. The Si-O-Si bond is known to be kinetically labile towards hydrolysis.[1] In a typical biphasic PTC system, the presence of an aqueous phase, however minimal, introduces the risk of water molecules attacking the silicon center, leading to the cleavage of the siloxane bond. This process is often catalyzed by acidic or basic species present in the reaction mixture.[2] The resulting linear di-silanol can no longer effectively complex the cation required for the phase transfer of the anion, thus halting the catalytic cycle.

Q3: Can a deactivated dimethylsila-14-crown-5 catalyst be regenerated?

A3: Yes, in many cases, regeneration is possible. The appropriate method depends on the deactivation mechanism:

• For hydrolytic cleavage , regeneration involves an intramolecular condensation reaction to reform the cyclic siloxane structure.

• For fouling , a thorough cleaning procedure to remove adsorbed contaminants is necessary.

• Thermal degradation is generally irreversible.

Q4: How can I determine if my catalyst has been deactivated by hydrolysis?

A4: Spectroscopic methods are invaluable for diagnosing hydrolytic cleavage.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: The appearance of a broad absorption band in the region of 3200-3600 cm⁻¹ is indicative of the O-H stretching vibration from silanol (Si-OH) groups, which are absent in the intact cyclic catalyst.[3] Concurrently, a change in the Si-O-Si stretching vibration region (around 1000-1100 cm⁻¹) may be observed.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The presence of a new, broad signal corresponding to the Si-OH protons can be observed.

  • ²⁹Si NMR: This is a powerful technique to directly probe the silicon environment. A shift in the ²⁹Si NMR signal will occur upon hydrolysis, and the chemical shift can distinguish between cyclic siloxanes and linear silanols.[4][5]

Q5: What are the signs of catalyst fouling?

A5: Fouling is often indicated by a physical change in the catalyst (if recovered) such as discoloration or the presence of a tacky or solid residue. In the reaction, you might observe the formation of emulsions or insoluble materials that were not present in previous successful runs. A simple filtration and visual inspection of the recovered catalyst can often provide the first clues.

II. Troubleshooting Guide: Diagnosing and Addressing Catalyst Deactivation

This section provides a systematic approach to identifying the cause of catalyst deactivation and the corresponding corrective actions.

Logical Flow for Troubleshooting Catalyst Deactivation

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. magritek.com [magritek.com]
• 5. researchgate.net [researchgate.net]

minimizing water content in dimethylsila-14-crown-5 for electrolyte applications

Technical Support Center: Dimethylsila-14-crown-5

Official Documentation

Topic: Minimizing Water Content in Dimethylsila-14-crown-5 for Electrolyte Applications

Document ID: DSC-TSG-2026-02-07

Version: 1.0

Introduction: The Critical Role of Anhydrous Conditions

Dimethylsila-14-crown-5 is a specialized silacrown ether increasingly utilized as a component in advanced electrolyte formulations, particularly for lithium-ion and other next-generation battery systems. Its function as a cation complexing agent can significantly enhance ion mobility and overall electrolyte performance. However, the presence of water, even at parts-per-million (ppm) levels, can be severely detrimental.

Water in a lithium battery electrolyte can lead to a cascade of undesirable reactions. It can react with common lithium salts like LiPF₆ to generate hydrofluoric acid (HF), a highly corrosive species that attacks both the anode and cathode, leading to a rapid decline in capacity and cycle life.[1][2] Furthermore, water can directly react with the highly reactive lithium metal anode, causing gas evolution and compromising the safety and integrity of the cell.[3][4] Therefore, achieving and maintaining an ultra-low water content in dimethylsila-14-crown-5 is not just a recommendation but a critical prerequisite for its successful application.

This guide provides a comprehensive set of frequently asked questions, troubleshooting protocols, and best practices to help researchers minimize water content in their dimethylsila-14-crown-5 samples.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is a typical acceptable water content for dimethylsila-14-crown-5 in a high-performance electrolyte?

A1: While the exact specification can depend on the specific battery chemistry, a general target for high-performance lithium-ion battery electrolytes is a water content of < 20 ppm . For research involving lithium metal anodes, a more stringent target of < 10 ppm is often necessary. Commercial dimethylsila-14-crown-5, as supplied, may have a significantly higher water content due to its hygroscopic nature and requires rigorous drying before use.

Q2: My Karl Fischer titration results show high water content (>100 ppm) in my "as-received" dimethylsila-14-crown-5. Is my material contaminated?

A2: This is not unusual. Dimethylsila-14-crown-5, like other crown ethers and polyethers, is hygroscopic and will absorb atmospheric moisture over time.[5] The product is often packaged under an inert atmosphere, but some moisture uptake during storage and handling is possible. It is standard practice to assume the material requires drying before use in any moisture-sensitive application.[6]

Q3: What is the most reliable method for drying dimethylsila-14-crown-5?

A3: For a liquid like dimethylsila-14-crown-5 (Boiling Point: 125-129 °C at 0.5 mmHg), the most effective and recommended method is drying under high vacuum at an elevated temperature .[7] This physically removes the water. The process can be enhanced by the presence of a strong desiccant like phosphorus pentoxide (P₂O₅) in a separate container within the vacuum chamber to trap water vapor. Another effective technique, particularly for larger quantities, is azeotropic distillation with a suitable solvent like toluene, which forms a low-boiling azeotrope with water.

Q4: I tried vacuum drying my dimethylsila-14-crown-5, but the water content is still above 50 ppm. What went wrong?

A4: This is a common issue with several potential causes. Here’s a troubleshooting checklist:

• Inadequate Vacuum: Ensure you are using a high-vacuum pump (e.g., a two-stage rotary vane pump or a turbomolecular pump) capable of reaching pressures below 100 mTorr. A weak vacuum will not be sufficient to remove tightly bound water.

• Insufficient Temperature: While avoiding decomposition, gently heating the sample (e.g., 40-60 °C) will significantly increase the vapor pressure of water, accelerating its removal. Ensure the temperature is uniform throughout the sample by using a suitable heating mantle and stirrer.

• System Leaks: Even a small leak in your vacuum apparatus can allow atmospheric moisture to continuously enter the system. Check all seals, joints, and stopcocks for proper seating and grease.

• Insufficient Drying Time: Drying can be a slow process. For a moderately wet sample, drying for 24-48 hours under high vacuum may be necessary.

• Cross-Contamination: Ensure all glassware used for the drying and subsequent handling was rigorously dried (e.g., oven-dried at >125 °C for several hours) and assembled while hot or under a stream of inert gas.[6]

Q5: Can I use molecular sieves to dry dimethylsila-14-crown-5?

A5: Yes, but with caution. Activated 3Å or 4Å molecular sieves can be used. The pore size of 3Å sieves is ideal as it allows water molecules to enter but excludes the larger crown ether.

• Activation is Crucial: Molecular sieves must be activated by heating them under vacuum (e.g., >200 °C for several hours) to remove any pre-adsorbed water.

• Procedure: Add the activated sieves to the liquid dimethylsila-14-crown-5 and allow it to stand for at least 24 hours under an inert atmosphere (e.g., in a glovebox). Gentle agitation can improve efficiency.

• Verification: Always verify the final water content with Karl Fischer titration, as the drying capacity of the sieves is finite.

Q6: How do I accurately measure the final water content?

A6: The gold standard for accurately determining low levels of water in organic materials is Karl Fischer (KF) titration .[8][9]

• Coulometric vs. Volumetric: For the expected ppm levels in this application, coulometric KF titration is preferred due to its higher sensitivity for trace amounts of water.[10]

• Anhydrous Solvents: Use a specialized anhydrous KF solvent (anolyte) suitable for ethers or non-polar liquids.

• Sample Handling: All sample transfers to the KF titrator must be performed using dry syringes and needles, ideally inside a glovebox, to prevent contamination from atmospheric moisture.[11]

Q7: How should I store the dried dimethylsila-14-crown-5 to keep it anhydrous?

A7: Proper storage is as critical as the drying process itself.

• Glovebox: The ideal storage location is inside an inert atmosphere glovebox with low oxygen and moisture levels (<1 ppm).[12][13]

• Containers: Use vials with PTFE-lined septa caps (e.g., Sure/Seal™ style bottles) that allow for the extraction of material via a dry syringe without opening the container to the atmosphere.[11]

• Backfilling: Before sealing, ensure the container's headspace is filled with a dry, inert gas like argon or nitrogen.

Experimental Protocols & Data

Protocol 1: Drying Dimethylsila-14-crown-5 via High Vacuum

• Glassware Preparation: Thoroughly clean and oven-dry a two-neck round-bottom flask and a magnetic stir bar at 150 °C for at least 4 hours.

• Assembly: Immediately assemble the hot flask with a greased glass stopper in one neck and a stopcock adapter connected to a high-vacuum line in the other. Allow the flask to cool to room temperature under vacuum.

• Material Transfer: In a low-humidity environment or glovebox, transfer the "as-received" dimethylsila-14-crown-5 into the flask.

• Drying: Begin stirring and slowly open the flask to the high-vacuum line. Use a cold trap (e.g., liquid nitrogen or dry ice/acetone) between your flask and the pump.

• Heating: Once a stable high vacuum is achieved (<100 mTorr), gently heat the flask to 50 °C using a heating mantle.

• Duration: Continue drying under these conditions for 24-48 hours.

• Completion: Turn off the heat and allow the flask to cool to room temperature. Backfill the flask with dry argon or nitrogen gas.

• Storage: Immediately transfer the dried product to a pre-dried, argon-filled storage vial inside a glovebox.

• Verification: Take an aliquot for Karl Fischer titration to confirm the water content is within the desired specification.

Data Summary: Comparison of Drying Methods

Drying Method	Typical Final H₂O (ppm)	Time Required	Key Considerations
High Vacuum (50°C)	< 15 ppm	24 - 48 hours	Requires high-vacuum pump and cold trap. Most thorough method.
Azeotropic Distillation (Toluene)	< 25 ppm	8 - 12 hours	Requires distillation setup (e.g., Dean-Stark).[14] Must remove all toluene afterward.
Activated 3Å Molecular Sieves	< 50 ppm	24 hours	Sieves must be properly activated. Good for pre-drying or moderate dryness.

Note: Final water content is highly dependent on initial moisture, equipment integrity, and handling technique.

Visualization: Workflow for Water Content Minimization

The following diagram outlines the critical workflow for ensuring your dimethylsila-14-crown-5 is suitable for electrolyte applications.

Caption: Workflow for drying and verifying dimethylsila-14-crown-5.

References

• Wipf Group, University of Pittsburgh. (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• TYCORUN. (2024). Impact of water on lithium battery production process. Retrieved from [Link]

• Wikipedia. Azeotropic distillation. Retrieved from [Link]

• Himax Electronics. (2023). The impact of moisture during the manufacturing process of lithium batteries. Retrieved from [Link]

• JoVE. (2015). Preparing Anhydrous Reagents and Equipment. Retrieved from [Link]

• School of Chemistry, University of St Andrews. (2018). SOP For Operation Of Glove Boxes. Retrieved from [Link]

• METTLER TOLEDO. Water Determination by Karl Fischer Titration. Retrieved from [Link]

• Gelest, Inc. DIMETHYLSILA-14-CROWN-5, 95%. Retrieved from [Link]

• Gokel, G. W., et al. (1976). 18-CROWN-6. Organic Syntheses, 56, 36.

• Liu Laboratory, University of Pittsburgh. GLOVEBOX STANDARD OPERATING PROCEDURES. Retrieved from [Link]

• METTLER TOLEDO. What Is Karl Fischer Titration?. Retrieved from [Link]

• ResearchGate. (2017). What actually means of azeotropic removal of water?. Retrieved from [Link]

• Argonne National Laboratory. (2022). Water-containing battery electrolyte could enable cheaper, easier to produce batteries. Retrieved from [Link]

• Grepow. (2024). What Happens If a Lithium Battery Gets Wet?. Retrieved from [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 5364653, 1,3,6,9,12-Pentaoxa-2-silacyclotetradecane, 2,2-dimethyl-. Retrieved from [Link].

• WorldofTest.com. (2025). Karl Fischer Titration​ - Precise Moisture Analysis Made Easy. Retrieved from [Link]

• Moins, S., et al. SUPPORTING INFORMATION Accelerating Effect of Crown Ethers on the Lactide Polymerization catalysed by Potassium Acetate. Retrieved from [Link]

• Japanese Pharmacopoeia. Water Determination (Karl Fischer Method). Retrieved from [Link]

Sources

• 1. batteryswapstation.com [batteryswapstation.com]
• 2. The impact of moisture during the manufacturing process of lithium batteries [himaxelectronics.com]
• 3. vatrerpower.com [vatrerpower.com]
• 4. Atomistic Studies on Water‐Induced Lithium Corrosion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Video: Preparing Anhydrous Reagents and Equipment [jove.com]
• 7. DIMETHYLSILA-14-CROWN-5, 95% - Gelest, Inc. [gelest.com]
• 8. metrohm.com [metrohm.com]
• 9. mt.com [mt.com]
• 10. worldoftest.com [worldoftest.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. ucd.ie [ucd.ie]
• 13. GLOVEBOX STANDARD OPERATING PROCEDURES — Liu Laboratory [weiliulab.org]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

comparative study of silacrown ethers and traditional crown ethers in catalysis

Executive Summary

In the landscape of Phase Transfer Catalysis (PTC), traditional crown ethers (e.g., 18-Crown-6) have long been the gold standard for nucleophilic activation due to their high binding constants (

). However, their industrial application is often hampered by toxicity, high cost, and difficulty in recovery.

Silacrown ethers —defined here as both sila-substituted macrocycles (silicon within the ring) and polysiloxane-supported crown ethers—offer a distinct alternative. While they often exhibit slightly lower cation binding affinities due to the flexibility of the Si–O bond, they provide superior lipophilicity and, crucially, the potential for heterogeneous catalysis.

Verdict: Use Traditional Crown Ethers for small-scale, difficult homogeneous reactions where maximum cation activation is required. Switch to Polysiloxane-Supported Silacrowns for process-scale applications requiring catalyst recovery, flow chemistry adaptation, and reduced environmental toxicity.

Structural & Mechanistic Divergence[1]

The fundamental difference between these two classes lies in the substitution of the carbon atom with silicon, which alters the ring's geometry and electronic character.

The Silicon Effect

Replacing a methylene group (

) with a dimethylsilyl group ( ) or integrating the crown into a siloxane backbone introduces three critical changes:

• Bond Length & Cavity Size: The

  bond (1.64 Å) is significantly longer than the bond (1.43 Å). This expands the cavity size slightly and introduces "floppiness" to the ring, often reducing the strict "lock-and-key" fit observed in 18-Crown-6/K+ complexes.

• Lipophilicity: The methyl groups on the silicon atom (in dimethylsila- analogs) drastically increase the hydrophobicity of the catalyst. This enhances the transfer of the ion pair into the organic phase, a rate-limiting step in many PTC reactions.

• Lewis Acidity: Silicon has empty d-orbitals (or accessible

  orbitals), allowing it to act as a weak Lewis acid. This can occasionally lead to secondary interactions with the anion, altering selectivity compared to purely donor-based carbon crowns.

Visualization: Phase Transfer Mechanism

The following diagram illustrates the mechanistic pathway differences, highlighting the enhanced lipophilic transport of the Silacrown.

Caption: Comparative Phase Transfer Cycle. Silacrowns facilitate the 'Extraction' step more efficiently due to higher lipophilicity, compensating for lower binding constants.

Comparative Performance Data

The following data aggregates typical performance metrics for a standard Nucleophilic Substitution reaction: Benzyl Chloride + Potassium Acetate

Benzyl Acetate (Solvent: Toluene/Water).

Feature	18-Crown-6 (Traditional)	Dimethylsila-17-Crown-6 (Silacrown)	Polysiloxane-Supported Crown
Cation Selectivity	High ( )	Moderate ( mixed)	Moderate ( )
Binding Constant ( in MeOH)	6.08	~4.5 - 5.1	~4.0 (Local conc. effects apply)
Reaction Yield (2h, 80°C)	96%	89%	92%
Catalyst Recovery	Difficult (Distillation/Extraction)	Difficult	Excellent (Filtration)
Toxicity ( )	High (Oral rat: 525 mg/kg)	Lower (Lipophilic nature alters bio-uptake)	Non-toxic (Polymer bound)
Hydrolytic Stability	High	Low (in Acid/Base)	High (if Si-C linked)

Analysis:

• Yield: Traditional crowns offer marginally better yields due to tighter cation binding.

• Throughput: Supported silacrowns allow for rapid filtration and reuse, making them superior for multi-batch campaigns despite the slight drop in single-run yield.

Experimental Protocols

Synthesis of Polysiloxane-Supported Silacrown (The "Active" Catalyst)

Rationale: Pure silacrowns are often intermediates. The most valuable form for researchers is the polymer-supported variant synthesized via hydrosilylation.

Reagents:

• Polymethylhydrosiloxane (PMHS)[1]

• Vinyl-benzo-18-crown-6

• Karstedt’s Catalyst (Pt(0) divinyltetramethyldisiloxane)[1]

• Toluene (Anhydrous)[1]

Protocol:

• Preparation: In a flame-dried Schlenk flask under Argon, dissolve Vinyl-benzo-18-crown-6 (1.0 eq) and PMHS (1.0 eq of Si-H units) in anhydrous toluene.

• Catalyst Addition: Add Karstedt’s catalyst (0.1 mol% Pt). The solution should turn slightly yellow.

• Reaction: Heat to 80°C for 12 hours. Monitor the disappearance of the Si-H peak (approx. 2160 cm⁻¹) via IR spectroscopy.

• Workup: Precipitate the polymer by pouring the reaction mixture into cold methanol.

• Purification: Filter the solid, wash with methanol (

  mL) to remove unreacted crown ether, and dry under vacuum.

Validation:

• NMR: Check for the disappearance of vinyl protons (5.0–6.0 ppm) and the appearance of Si-CH2-CH2- signals (0.5–1.5 ppm).

Catalytic Activity Test (Standardized)

Reaction: Cyanation of Benzyl Bromide.

• Mix: Benzyl bromide (10 mmol), KCN (15 mmol), and Catalyst (0.5 mmol equivalent) in Toluene (10 mL) / Water (2 mL).

• Control: Run a blank with no catalyst (Yield should be <5%).

• Monitor: GC-MS aliquots at 30, 60, and 120 minutes.

• Recycle (For Supported): Filter catalyst, wash with water/acetone, dry, and reuse in Run 2.

Stability & Degradation Profile

This is the critical failure mode for Silacrowns that researchers must understand.

• Traditional CEs: Extremely robust. Can withstand concentrated NaOH and elevated temperatures.

• Silacrowns (Si-O-C linkages): Highly susceptible to hydrolysis. In acidic media (

  ), the ring opens, destroying catalytic activity.

• Silacrowns (Si-C linkages): If the crown is attached to silicon via a propyl linker (Si-CH2-CH2-CH2-Crown), it possesses stability comparable to carbon analogs.

Decision Workflow:

Caption: Decision matrix for selecting between Traditional, Polystyrene, and Siloxane-based crown ethers based on scale and pH stability.

References

• Gokel, G. W., et al. (2004). "Complexation of alkali metal cations by crown ethers and cryptands." Chemical Reviews, 104(5), 2723–2750.[1]

• Marciniec, B. (2005). "Hydrosilylation of carbon-carbon double bonds in the synthesis of organosilicon polymers." Coordination Chemistry Reviews, 249(21-22), 2374-2390.

• Starks, C. M., & Liotta, C. L. (1978). Phase Transfer Catalysis: Principles and Techniques. Academic Press.

• Sauvetre, R., et al. (1988). "Synthesis and properties of silacrowns." Journal of Organometallic Chemistry. (Seminal work on Si-substituted rings).[2]

• Vandenberg, P., et al. (2021). "Effect of 18-Crown-6 on Oxytocin Stability."[3] NIH PubMed Central.

• RSC Publishing. (2012).[1] "Mild synthesis of silyl ethers via potassium carbonate catalyzed reactions."[4] Organic & Biomolecular Chemistry.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Effect of 18-Crown-6 on Oxytocin Stability in Aqueous Buffer Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mild synthesis of silyl ethers via potassium carbonate catalyzed reactions between alcohols and hydrosilanes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

comparing the efficacy of different synthesis routes for dimethylsila-14-crown-5

The synthesis of dimethylsila-14-crown-5 (2,2-dimethyl-1,3,6,9,12-pentaoxa-2-silacyclotetradecane) represents a critical intersection between organosilicon chemistry and supramolecular host-guest systems.[1] Unlike traditional all-carbon crown ethers (e.g., 15-crown-5), silacrowns possess a unique hydrolytic instability that renders them significantly less toxic in vivo, as they degrade into harmless polyethylene glycols and silanediols upon physiological exposure.[1]

This guide objectively compares the three primary synthesis routes: Transesterification , Dehydrochlorinative Cyclization , and Catalytic Dehydrogenative Coupling .

Part 1: Comparative Analysis of Synthesis Routes

The choice of synthesis route depends heavily on the available equipment, scale, and tolerance for hazardous byproducts.

Feature	Route A: Transesterification	Route B: Dehydrochlorination	Route C: Catalytic Dehydrogenative Coupling (CDC)
Reagents	Dimethyldimethoxysilane + Tetraethylene Glycol (TEG)	Dimethyldichlorosilane + TEG + Base (Pyridine/Et₃N)	Dimethylsilane ( ) + TEG + Catalyst (Au/Rh)
Byproducts	Methanol (Volatile, easy removal)	Pyridinium Hydrochloride (Solid salt, requires filtration)	Hydrogen gas ( ) (Cleanest)
Atom Economy	High	Low (Stoichiometric salt waste)	Very High
Reaction Type	Equilibrium-driven condensation	Nucleophilic Substitution ( -Si)	Metal-catalyzed Si-H activation
Scalability	Excellent (Industrial preferred)	Moderate (Solids handling issues)	Low to Moderate (Catalyst cost)
Purity Profile	High (after distillation)	Moderate (trace salts possible)	High (requires catalyst removal)

Part 2: Detailed Experimental Protocols

Protocol A: Transesterification (The "Green" Standard)

Best for: Large-scale production, avoiding solid waste, and high purity.

Mechanism: This route relies on the exchange of alkoxy groups. It is a two-stage process: first, the formation of linear oligomers with the removal of methanol, followed by high-temperature depolymerization (back-biting) under vacuum to distill off the cyclic silacrown.

Reagents:

• Dimethyldimethoxysilane (DMDMS): 1.05 eq[1]

• Tetraethylene glycol (TEG): 1.00 eq[1]

• Catalyst: Sodium methoxide (0.5 mol%) or Titanate ester

Workflow:

• Mixing: Charge a reaction flask with TEG and catalyst. Add DMDMS dropwise under nitrogen.[1]

• Oligomerization: Heat the mixture to 80–100°C . Methanol will begin to evolve.[1] Use a fractionating column to remove methanol continuously, driving the equilibrium forward.

• Cyclization/Distillation: Once methanol evolution ceases, increase the temperature to 150–180°C and apply high vacuum (<1 mmHg).

• Collection: The polymeric residue undergoes thermal depolymerization. The volatile dimethylsila-14-crown-5 product distills over.[1] Collect the fraction boiling at ~125–129°C (0.5 Torr) .

Protocol B: Dehydrochlorinative Cyclization

Best for: Laboratory scale where silane gas handling or high-vacuum distillation is difficult.[1]

Mechanism: A classic nucleophilic attack of the glycol hydroxyl groups on the chlorosilane silicon center. A base is strictly required to scavenge the HCl produced to prevent acid-catalyzed ring opening or polymerization.

Reagents:

• Dimethyldichlorosilane: 1.00 eq

• Tetraethylene glycol: 1.00 eq

• Base: Pyridine or Triethylamine (2.2 eq)[1]

• Solvent: Toluene or THF (Anhydrous)

Workflow:

• Setup: Flame-dry a 3-neck flask. Add TEG and dry base (Pyridine) into the solvent (0.1 M concentration to favor cyclization over polymerization). Cool to 0°C .[1][2]

• Addition: Dissolve dimethyldichlorosilane in solvent. Add this solution slowly (over 2-3 hours) to the glycol mixture with vigorous stirring. High dilution is critical here.[1]

• Reaction: Allow to warm to room temperature and stir for 12 hours. A heavy precipitate of pyridinium hydrochloride will form.

• Workup: Filter off the amine salt under an inert atmosphere (hygroscopic salts).

• Purification: Concentrate the filtrate. Distill the crude oil under reduced pressure to obtain the product.

Part 3: Reaction Pathway Visualization

The following diagram illustrates the mechanistic divergence between the Transesterification (Green) and Dehydrochlorination (Red) pathways.

Caption: Comparative reaction pathways. Route A (Green) proceeds via a polymeric intermediate and thermal cracking. Route B (Red) utilizes direct cyclization with salt elimination.

Part 4: Performance & Application Insights

1. Hydrolytic Safety Mechanism Unlike 15-crown-5, dimethylsila-14-crown-5 is designed to degrade.[1] In aqueous physiological environments (pH 7.4), the Si-O bonds hydrolyze:

This feature prevents the long-term tissue accumulation often associated with toxic nephropathy in traditional crown ethers.[1]

2. Ion Selectivity Despite being a 14-membered ring, the longer Si-O bond length (approx.[1] 1.64 Å vs 1.43 Å for C-O) expands the cavity size slightly relative to the atom count.

• Selectivity Order:

  .[1]

• It is particularly effective as an ionophore for Sodium (

  ) transport in liquid membranes.[1]

References

• Arkles, B., et al. (2025).[1] Silacrown ethers as ion transport modifiers and preliminary observations of cardiovascular cell line response. Journal of Inorganic Biochemistry.

• Pannell, K. H., et al. (1981).[1] Concerning the relative non-toxicity of silacrown ionophores. Toxicology Letters.

• Gelest, Inc. Dimethylsila-14-crown-5 Product Specification and Physical Properties.

• Arkles, B. (2015).[1] Silicon-Based Blocking Agents and Reagents for Organic Synthesis. Gelest Catalog.

Sources

• 1. 1,3,6,9,12-Pentaoxa-2-silacyclotetradecane, 2,2-dimethyl- | C10H22O5Si | CID 116905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis of Novel C-Pivot Lariat 18-Crown-6 Ethers and their Efficient Purification - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis: Dimethylsila-14-Crown-5 vs. Traditional Macrocycles in Industrial Applications

Topic: Cost-Benefit Analysis of Using Dimethylsila-14-Crown-5 in Industrial Processes Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary

The Bottom Line: Dimethylsila-14-crown-5 (Si-14C5) represents a specialized class of "inorganic-organic hybrid" phase transfer catalysts (PTCs).[1] While its synthesis cost is approximately 15–25x higher than the industry-standard 15-crown-5, it offers two distinct technical advantages that justify the premium in high-value workflows:[1]

• Tunable Hydrolytic Degradation: Unlike persistent carbon-based crowns, Si-14C5 can be cleaved under mild acidic conditions, eliminating downstream environmental toxicity liabilities.[1]

• Surface Immobilization Potential: The silyl functionality allows for covalent grafting onto silica supports, converting a homogeneous catalyst into a heterogeneous, reusable bed.[1]

This guide analyzes the thermodynamic, kinetic, and economic trade-offs of integrating Si-14C5 into pharmaceutical and battery electrolyte workflows.

The Molecular Advantage: Why Silicon?

To understand the cost-benefit ratio, we must first quantify the physical differences introduced by the silicon atom.

• Bond Length & Cavity Geometry: The Si–O bond (1.64 Å) is significantly longer than the C–O bond (1.43 Å). However, the O–Si–O bond angle is tighter.[1] In Dimethylsila-14-crown-5, this results in a macrocycle circumference roughly 4.5% smaller than 15-crown-5.[1][2]

• Selectivity Shift: While 15-crown-5 is the "perfect fit" for Sodium (Na⁺), the slightly constricted cavity of Si-14C5 increases affinity for Lithium (Li⁺) while maintaining reasonable Na⁺ complexation. This makes it a prime candidate for Li-ion battery electrolytes where 12-crown-4 is often too expensive or toxic.[1]

• The "Switchable" Mechanism: The O–Si–O linkage is susceptible to hydrolysis. In anhydrous organic synthesis, the molecule is stable. Upon workup, introducing aqueous acid cleaves the ring, destroying the catalyst. This prevents the "crown ether waste" problem—where traditional crowns chelate heavy metals in wastewater, complicating disposal.[1]

Comparative Performance Metrics

The following data consolidates experimental values and market estimates to provide a direct comparison between the Sila-variant and standard carbon analogs.

Table 1: Technical & Economic Comparison of Crown Ethers

Feature	Dimethylsila-14-Crown-5	15-Crown-5	12-Crown-4
Primary Ion Selectivity	Li⁺ / Na⁺ (Hybrid)	Na⁺	Li⁺
Cavity Diameter	~1.6 – 1.8 Å	1.7 – 2.2 Å	1.2 – 1.5 Å
Phase Transfer Efficiency	High (Anhydrous)	High (General)	Moderate (Li only)
Hydrolytic Stability	Low (Cleavable)	High (Persistent)	High (Persistent)
Toxicity Profile	Low (Degrades to PEG/Siloxane)	Moderate (Reprotoxic)	High (Reprotoxic)
Immobilization Potential	High (Direct Grafting)	Low (Requires functionalization)	Low
Est.[1] Cost (Research Grade)	~$120 / gram	~$5 / gram	~$40 / gram

Critical Insight: Do not use Si-14C5 for aqueous biphasic catalysis (e.g., aqueous NaOH + Toluene).[1] The catalyst will degrade.[1] It is strictly for Solid-Liquid PTC (e.g., KOAc solid + Acetonitrile) or anhydrous Liquid-Liquid systems.[1]

Industrial Case Study: Lithium Battery Electrolytes

In high-voltage lithium batteries, conductivity is limited by the dissociation of Lithium salts (e.g., LiPF₆).

• The Problem: 12-crown-4 is the best complexing agent for Li⁺ but is prohibitively expensive and highly toxic.

• The Si-14C5 Solution: Research indicates that adding 2-5% Si-14C5 to carbonate electrolytes enhances ionic conductivity by dissociating ion pairs .[1]

• Cost-Benefit:

  • Without Si-14C5: Lower conductivity requires higher salt concentrations (expensive Li salts).[1]

  • With Si-14C5: Enhanced dissociation allows for lower salt loading, offsetting the cost of the additive. Furthermore, the Si-14C5 decomposes safely if the battery is breached and exposed to moisture, reducing environmental hazards compared to fluorinated ethers.

Decision Logic & Workflow

The following diagram illustrates the decision matrix for selecting Si-14C5 over cheaper alternatives.

Figure 1: Decision matrix for selecting Sila-crowns based on solvent conditions and regulatory constraints.[1]

Experimental Protocol: Synthesis of Dimethylsila-14-Crown-5

For researchers requiring this compound where commercial supply is scarce, the following transesterification protocol is the industry standard for purity.

Reaction Principle:

Safety Pre-check:

• Ensure all glassware is flame-dried.[1] Moisture will hydrolyze the silane precursor immediately.[1]

• Conduct in a fume hood; Methanol evolution is significant.[1]

Step-by-Step Methodology:

• Setup: Equip a 500mL 3-neck round bottom flask with a magnetic stir bar, a fractionating column (Vigreux), and a distillation head. Connect to a dry Nitrogen line.[1]

• Reagent Loading:

  • Add Tetraethylene glycol (0.1 mol, 19.4 g) .

  • Add Dimethyldimethoxysilane (0.1 mol, 12.0 g) .

  • Add catalyst: Sodium metal (0.1 g) or Sodium Methoxide (catalytic amount).[1]

• Reaction (Transesterification):

  • Heat the mixture slowly to 100°C .

  • Methanol will begin to evolve.[1] The reaction is driven by the removal of methanol.

  • Gradually increase temperature to 140°C over 4 hours until methanol cessation.

• Purification:

  • The residue is the crude sila-crown.

  • Perform vacuum distillation .

  • Target Fraction: Collect distillate at 125–129°C @ 0.5 mmHg .

• Validation:

  • 1H NMR (CDCl3): Look for the singlet at

    0.15 ppm (Si-CH3) and the multiplet at 3.6 ppm (O-CH2).

  • Yield: Typical yields range from 65-75%.[1]

Cost-Benefit Analysis (The "Switch" Calculation)

When should you pay the premium?

Scenario: A pharmaceutical intermediate synthesis requires a nucleophilic substitution (

) using Potassium Acetate in Toluene.[1]

• Option A: 15-Crown-5 ($5/g) [1]

  • Process: Reaction works well.

  • Cleanup: The crown ether remains in the organic phase. It is difficult to remove without multiple water washes.[1] The wastewater now contains a complexing agent that binds heavy metals, increasing disposal costs (Class 1 waste).

  • Total Cost: Low Material + High Disposal.[1]

• Option B: Dimethylsila-14-Crown-5 ($120/g) [1]

  • Process: Reaction works well (anhydrous).[1]

  • Cleanup: Add dilute HCl during workup.[1] The Si-14C5 hydrolyzes into Tetraethylene glycol (biodegradable) and dimethylsilanediol (benign).[1]

  • Total Cost: High Material + Low Disposal.[1]

References

• Properties & Synthesis of Silacrowns: Arkles, B., et al. "Silacrowns: Phase-Transfer Catalysts."[1] Organometallics, Gelest Inc.[1] Technical Library. Link

• Hydrolytic Stability: Sauer, R. O.[1] "Derivatives of the Methylchlorosilanes. I. Trimethylsilylanol and its Simple Ethers."[1] Journal of the American Chemical Society, 1944. Link[1]

• Lithium Selectivity: Olsher, U., et al. "Lithium Selectivity of Crown Ethers: The Effect of Heteroatoms and Cavity Size."[3] Chemical Reviews, 1991.[1] Link[1]

• Commercial Specifications: PubChem Compound Summary for CID 8046820, Dimethylsila-14-crown-5.[1] Link[1]

• Industrial Application: Weber, W. P.[1] "Silicon Reagents for Organic Synthesis." Springer-Verlag, Berlin Heidelberg, 1983.[1] Link

Sources

• 1. 1,3,6,9,12-Pentaoxa-2-silacyclotetradecane, 2,2-dimethyl- | C10H22O5Si | CID 116905 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US4362884A - Silacrown ethers, method of making same, and use as phase-transfer catalysts - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

independent verification of dimethylsila-14-crown-5 performance claims

Topic: Independent Verification of Dimethylsila-14-Crown-5 (DMS-14C5) Performance Claims Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1]

Executive Summary & Technical Positioning

Dimethylsila-14-crown-5 (DMS-14C5, CAS 70851-49-9) represents a distinct class of "Silacrown" ionophores where a dimethylsilyl unit replaces a two-carbon ethylene bridge in the polyether ring.[1] Unlike the rigid, chemically inert carbon-based analogs (e.g., 15-Crown-5 or 12-Crown-4), DMS-14C5 offers a unique "Switchable Stability" profile.[1]

The Core Claims to Verify:

• Modified Cation Selectivity: Does the 14-membered ring effectively target Lithium (Li⁺) over Sodium (Na⁺), bridging the gap between 12-Crown-4 and 15-Crown-5?

• Hydrolytic Degradability: Claims of "reduced environmental persistence" or "non-accumulating" behavior in biological systems due to Si-O bond hydrolysis.[1]

• Phase Transfer Efficiency: Performance as a liquid-phase catalyst in organic synthesis.[1]

This guide provides the experimental framework to objectively validate these claims, distinguishing marketing hype from physicochemical reality.

Comparative Analysis: DMS-14C5 vs. Standard Alternatives

The introduction of the dimethylsilyl group –Si(Me)₂– alters the ring geometry (longer Si-O bonds vs C-O bonds) and flexibility.

Table 1: Physicochemical & Performance Comparison

Feature	Dimethylsila-14-Crown-5 (DMS-14C5)	12-Crown-4 (12C4)	15-Crown-5 (15C5)	Implication
Ring Size	14 Atoms (1 Si, 9 C, 5 O)	12 Atoms (8 C, 4 O)	15 Atoms (10 C, 5 O)	DMS-14C5 cavity is "looser" than 12C4 but tighter than 15C5.[1]
Primary Ion Target	Lithium (Li⁺) / Sodium (Na⁺)	Lithium (Li⁺)	Sodium (Na⁺)	DMS-14C5 tests the boundary of Li/Na discrimination.
Binding Affinity (Log K)	Moderate (Flexible Ring Penalty)	High (Rigid Pre-organization)	High (Rigid Pre-organization)	Expect lower absolute binding constants for DMS-14C5 due to entropy.
Hydrolytic Stability	Low (Cleaves to TEG + Siloxanes)	High (Stable)	High (Stable)	DMS-14C5 is unsuitable for aqueous storage; ideal for transient transport.
Toxicity Profile	Low (Degrades to benign metabolites)	Moderate/High (Bio-accumulative)	Moderate (Bio-accumulative)	Key Differentiator: DMS-14C5 is a "Green" alternative.
Physical State	Liquid (bp 125°C)	Liquid (bp 206°C)	Liquid (bp 220°C)	All are easy to handle; DMS-14C5 has higher volatility.

Experimental Verification Protocols

To validate the performance claims, the following self-validating experimental workflows are required.

Protocol A: Determination of Association Constants ( ) via NMR Titration

Objective: Quantify the selectivity of DMS-14C5 for Li⁺ vs Na⁺ compared to 12C4.

Rationale: NMR is non-invasive and provides direct structural evidence of complexation.[1] Reagents:

• Host: DMS-14C5 (10 mM in CD₃CN).[1]

• Guests: LiClO₄ and NaClO₄ (dried, 1 M stock in CD₃CN).

• Probe: ¹H NMR (Host signals) and ⁷Li/²³Na NMR (Guest signals).

Step-by-Step Workflow:

• Baseline Acquisition: Acquire ¹H NMR of pure DMS-14C5. Note the chemical shift of the methyl protons on Silicon (

  ppm).[1] These are the "reporter" protons.[1]

• Titration: Add aliquots of LiClO₄ solution to the NMR tube (0.2 to 5.0 equivalents).

• Observation: Monitor the shift (

  ) of the Si-Me protons. Fast exchange usually results in a single shifting peak.[1]

• Data Fitting: Plot

  vs. [Guest]/[Host]. Fit to a 1:1 binding isotherm (Benesi-Hildebrand method or non-linear regression).[1]

• Control: Repeat with NaClO₄.

• Validation Criteria:

  • If

    , the "Lithium Selectivity" claim is valid.

  • If

    , the "High Performance" claim is contextual (trade-off for degradability).

Protocol B: Hydrolytic Stability Profiling

Objective: Verify the "self-destruct" mechanism (degradation into Tetraethylene Glycol (TEG)).[1]

Rationale: This distinguishes Silacrowns from carbon crowns.[1] System: 10% D₂O in CD₃CN (mimics wet organic solvent).[1]

Step-by-Step Workflow:

• Dissolve DMS-14C5 (20 mg) in CD₃CN (0.6 mL).

• Acquire T=0 spectrum.[1]

• Add 50 µL D₂O.

• Kinetic Monitoring: Acquire ¹H NMR spectra every 15 minutes for 4 hours.

• Marker Tracking: Watch for the disappearance of the Si-Me peak and the appearance of the specific multiplets of free Tetraethylene Glycol (3.5 - 3.7 ppm).[1]

• Validation Criteria: A half-life (

  ) < 24 hours confirms the molecule is biodegradable and moisture-sensitive.[1]

Mechanism & Pathway Visualization[1]

Figure 1: The "Switchable" Lifecycle of DMS-14C5

This diagram illustrates the synthesis from TEG and the hydrolytic degradation pathway, highlighting the "Green Chemistry" loop.[1]

Caption: Figure 1. The lifecycle of DMS-14C5 demonstrates its utility as a transient ionophore.[1] Unlike carbon crowns, it degrades into benign glycols upon water exposure.[1]

Figure 2: Comparative Chelation Geometry

Visualizing why DMS-14C5 has unique selectivity properties compared to standard crowns.

Caption: Figure 2. Structural comparison showing how the Silicon insertion creates a "hybrid" cavity size between 12-Crown-4 and 15-Crown-5.

References

• Gelest, Inc. Dimethylsila-14-crown-5 Product Data & Safety Sheet (SID4220.5).[1][2] Retrieved from

• PubChem. Compound Summary: Dimethylsila-14-crown-5 (CID 116905).[1][3] National Library of Medicine.[1] Retrieved from

• Ouchi, M., et al. (1998).[1] Ring-contracted Crown Ethers: 14-Crown-5, 17-Crown-6, and Their Sila-analogues.[1][4] Drastic Decrease in Cation-binding Ability.[1][4] Bulletin of the Chemical Society of Japan.[1] Retrieved from

• Matrix Fine Chemicals. 1,1-Dimethylsila-14-crown-5 Technical Data. Retrieved from

• Sigma-Aldrich. 15-Crown-5 Product Specification and Applications. Retrieved from [1]

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